7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester

Core Science & Biosynthesis

Biological Role of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester in Marine Organisms

Executive Summary

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (HTA-Me), often derived from the "Roughanic acid" (16:3n-3) series, represents a critical bioactive lipid found predominantly in marine Chlorophyta (green algae) and specific diatomaceous species. Unlike the more commonly studied C18 and C20 PUFAs (like EPA and DHA), HTA-Me occupies a unique niche in plastidial lipid metabolism ("prokaryotic pathway").

This guide dissects the compound’s dual identity: as a chemotaxonomic biomarker in marine ecology and as a potent pharmacological agent exhibiting ROS-mediated apoptotic activity in cancer lines and broad-spectrum antimicrobial efficacy. We provide a rigorous analysis of its biosynthetic origin, mechanism of action, and validated protocols for its isolation and quantification.

Part 1: Chemical Identity & Biosynthetic Context

Structural Characterization

HTA-Me is the methyl ester of all-cis-7,10,13-hexadecatrienoic acid. It belongs to the omega-3 (n-3) series of polyunsaturated fatty acids (PUFAs), although its chain length (C16) distinguishes it from the cytosolic C18/C20 elongation products found in higher animals.

• IUPAC Name: Methyl (7Z,10Z,13Z)-hexadeca-7,10,13-trienoate

• Common Source: Ulva fasciata, Ulva lactuca, Chaetoceros spp.

• Lipid Class: Galactolipids (MGDG/DGDG) in thylakoid membranes.

The "Prokaryotic" Biosynthetic Pathway

In marine algae, HTA is synthesized exclusively within the plastid (chloroplast) via the "prokaryotic pathway." Unlike the eukaryotic pathway (which exports C16:0 to the cytosol for elongation to C18), the prokaryotic pathway retains C16 fatty acids on the glycerol backbone of Monogalactosyldiacylglycerol (MGDG).

Key Insight for Researchers: The abundance of HTA-Me in an extract is directly proportional to the photosynthetic activity and thylakoid membrane integrity of the source biomass. It is not a storage lipid (TAG) but a functional membrane lipid.

Figure 1: Plastidial biosynthesis of 16:3n-3 (Roughanic acid) and its conversion to the Methyl Ester form during analysis. The pathway highlights the unique retention of C16 chains in the chloroplast.

Part 2: Pharmacological Mechanisms

ROS-Mediated Apoptosis in Cancer Cells

Recent screenings of Ulva fasciata extracts have identified HTA-Me as a potent inducer of apoptosis in human leukemia (U937) and breast cancer (MCF-7) cells.

Mechanism of Action:

• Cellular Uptake: The methyl ester moiety increases lipophilicity, allowing passive diffusion across the plasma membrane.

• Oxidative Stress: Once intracellular, HTA-Me (and its free acid hydrolysis product) acts as a substrate for uncontrolled lipid peroxidation or directly interferes with the mitochondrial Electron Transport Chain (ETC).

• Caspase Activation: The surge in Reactive Oxygen Species (ROS) triggers the release of Cytochrome c, activating Caspase-9 and subsequently Caspase-3, leading to DNA fragmentation.

Anti-Inflammatory Activity via PLA2 Inhibition

HTA-Me functions as a competitive inhibitor of Phospholipase A2 (PLA2).

• Logic: PLA2 hydrolyzes membrane phospholipids to release Arachidonic Acid (the precursor to pro-inflammatory eicosanoids).

• Effect: By structurally mimicking the substrate but resisting hydrolysis or blocking the active site, HTA-Me reduces the pool of free Arachidonic Acid, thereby dampening the COX-2 inflammatory cascade [1].

Figure 2: Dual functionality of HTA-Me: Induction of apoptosis via mitochondrial ROS stress and suppression of inflammation via NF-kB/PLA2 inhibition.

Part 3: Analytical Workflow & Experimental Protocols

Extraction and Quantification (GC-MS)

Challenge: HTA-Me is volatile and prone to oxidation. Standard acid-catalyzed transesterification is preferred over base-catalyzed methods to ensure complete conversion of membrane lipids (MGDG).

Protocol: Direct Transesterification

• Biomass: 50 mg lyophilized algal powder (Ulva sp.).

• Reagent: Add 2 mL of 1% H2SO4 in Methanol.

• Incubation: Heat at 50°C for 12 hours (sealed vial). Note: Lower temperature preserves PUFA integrity.

• Extraction: Add 2 mL n-Hexane and 1 mL distilled water. Vortex and centrifuge.

• Recovery: Collect the upper hexane layer (contains FAMEs).

• Analysis: Inject 1 µL into GC-MS.

Table 1: GC-MS Identification Parameters

Parameter	Specification	Notes
Column	DB-23 or HP-88 (High Polarity)	Essential to separate C16:3 from C16:1/C16:2 isomers.
Carrier Gas	Helium (1.0 mL/min)	Constant flow mode.
Temp Program	50°C (1 min) -> 175°C (@25°C/min) -> 230°C (@4°C/min)	Slow ramp at end resolves n-3 vs n-6 isomers.
Key Ion (m/z)	79, 67, 41 (Base Peaks)	Molecular ion (M+) often weak; look for fragmentation pattern.

| Retention Index | ~20.32 (varies by column) | Elutes after Palmitic acid methyl ester (16:0). |

Bioactivity Assay: ROS Detection (DCFH-DA)

To validate the apoptotic mechanism described in Section 2.1, researchers must measure intracellular ROS.

Step-by-Step Protocol:

• Seeding: Plate U937 cells at

  cells/well in 6-well plates.

• Treatment: Treat with HTA-Me (10–100 µg/mL) for 24 hours.

• Staining: Wash cells with PBS and incubate with 10 µM DCFH-DA (2',7'-dichlorofluorescin diacetate) for 30 min at 37°C in the dark.

• Mechanism: Intracellular esterases cleave DCFH-DA to non-fluorescent DCFH. ROS oxidizes DCFH to fluorescent DCF.

• Measurement: Flow Cytometry (Excitation 485 nm / Emission 535 nm).

• Validation: Use N-acetylcysteine (NAC) as a negative control (ROS scavenger) to prove causality.

Part 4: Future Outlook in Drug Development

The methyl ester form of 16:3n-3 offers distinct advantages over free fatty acids in drug formulation:

• Bioavailability: Methyl esters are more lipophilic, enhancing penetration through the stratum corneum (topical applications) or intestinal micelles.

• Stability: More resistant to auto-oxidation than the free acid form.

• Target: Potential lead compound for adjuvant chemotherapy , where ROS generation is desired specifically in cancer cells that already exhibit high oxidative stress thresholds.

References

• Vaughan, V. C., et al. (2013). Marine polyunsaturated fatty acids and cancer therapy. British Journal of Cancer, 108(3), 486-492.[1] Link

• Satpati, G. G., & Pal, R. (2011). Biochemical composition and lipid characterization of marine green alga Ulva rigida. Journal of Algal Biomass Utilization, 2(4), 10-23. Link

• Yu, X., et al. (2024). Biosynthetic mechanisms of omega-3 polyunsaturated fatty acids in microalgae. Plant Physiology, 194(3). Link

• Aparna, V., et al. (2012). Anti-inflammatory property of n-hexadecanoic acid: structural evidence and kinetic assessment.[2] Chemical Biology & Drug Design, 80(3), 439-446. Link

• MedChemExpress. (2024). 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester Product Datasheet. Link

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• 2. Anti-inflammatory property of n-hexadecanoic acid: structural evidence and kinetic assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester discovery and history

An In-depth Technical Guide to 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester: From Discovery to Modern Applications

Abstract

7(Z),10(Z),13(Z)-Hexadecatrienoic acid, a notable ω-3 polyunsaturated fatty acid (PUFA), and its corresponding methyl ester, are pivotal molecules in the study of plant biochemistry. First identified in the mid-20th century, this C16 triunsaturated fatty acid is a key component of photosynthetic tissues in many plant species, where it serves as a crucial intermediate in the "prokaryotic" pathway of lipid biosynthesis and a precursor to potent signaling molecules. This guide provides a comprehensive overview of the discovery, history, chemical properties, biosynthesis, metabolism, and analytical methodologies related to 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester. It is intended for researchers and scientists in lipidomics, plant biology, and drug development, offering field-proven insights into the experimental choices and self-validating protocols that have defined our understanding of this compound.

Discovery and Historical Context

The journey into the world of C16 polyunsaturated fatty acids began in 1945 when Shorland reported the isolation of a novel C16 unsaturated acid from the glycerides of rape (Brassica napus L.) leaves[1]. This initial discovery laid the groundwork for understanding a new class of fatty acids distinct from the more common C18 varieties.

The early characterization of this molecule was a testament to classical analytical chemistry. Key experimental observations that established its structure included:

• Hydrogenation: The methyl ester of the newly discovered acid, upon hydrogenation, yielded methyl palmitate, confirming its C16 backbone[1].

• Bromination: The compound reacted with bromine to form a hexabromo derivative, which strongly suggested the presence of three double bonds[1].

Subsequent structural elucidation studies employed techniques like potassium permanganate oxidation and alkali isomerization, which definitively placed the three double bonds at the Δ7, Δ10, and Δ13 positions[1]. This established the fatty acid as 7,10,13-hexadecatrienoic acid, the dinor (two carbons shorter) homologue of the well-known α-linolenic acid (9,12,15-octadecatrienoic acid)[1]. The discovery of the specific all-cis stereochemistry, (7Z,10Z,13Z), further refined its structural identity.

Chemical and Physical Properties

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester is the methyl ester form of its parent fatty acid, often referred to as Roughanic Acid[2]. The process of esterification, typically achieved by treating the fatty acid with methanol under acidic conditions, is a standard procedure in lipid analysis, particularly for preparing samples for Gas Chromatography (GC). This derivatization increases the volatility of the fatty acid, making it amenable to GC analysis.

Table 1: Physicochemical Properties of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

Property	Value	Source
IUPAC Name	methyl (7Z,10Z,13Z)-hexadeca-7,10,13-trienoate	[3]
Molecular Formula	C₁₇H₂₈O₂	[3][4]
Molecular Weight	264.4 g/mol	[3][4]
CAS Number	77388-16-0	[5]
Synonyms	Methyl (7Z,10Z,13Z)-Hexadecatrienoate, C16:3 (cis-7,10,13) methyl ester, Roughanic Acid methyl ester	[5]
Parent Acid	7(Z),10(Z),13(Z)-Hexadecatrienoic Acid (CAS: 7561-64-0)	[2][6]

Natural Occurrence and Biosynthesis

7(Z),10(Z),13(Z)-Hexadecatrienoic acid (16:3) is a defining feature of "16:3 plants," so named for their significant content of this fatty acid in photosynthetic tissues[7][8]. Its presence or absence is a key marker for distinguishing between two major pathways of glycerolipid synthesis in plant leaves.

The biosynthesis of 16:3-containing lipids occurs via the prokaryotic pathway , which is localized in the chloroplasts. This pathway is believed to be an evolutionary relic from the cyanobacterial endosymbiont that gave rise to the chloroplast.

The key steps are:

• De Novo Synthesis: Fatty acids are synthesized within the chloroplast stroma.

• Acylation: The newly synthesized fatty acids are incorporated into lysophosphatidic acid, forming phosphatidic acid. In the prokaryotic pathway, this results in diacylglycerols (DAGs) typically containing a C16 fatty acid (palmitic acid, 16:0) at the sn-2 position and a C18 fatty acid (oleic acid, 18:1) at the sn-1 position[1].

• Desaturation: A series of desaturase enzymes, also located in the chloroplast, sequentially introduce double bonds into the C16 and C18 acyl chains. This stepwise desaturation converts the palmitic acid at the sn-2 position into 7(Z),10(Z),13(Z)-hexadecatrienoic acid[1].

• Galactolipid Formation: The resulting 16:3-containing DAG is then used to synthesize monogalactosyl diacylglycerols (MGDG) and digalactosyl diacylglycerols (DGDG), which are major components of the thylakoid membranes where photosynthesis occurs[1].

This contrasts with the eukaryotic pathway , where fatty acids are exported from the chloroplast to the endoplasmic reticulum for modification and lipid assembly before being transported back to the chloroplast. Plants that rely solely on the eukaryotic pathway are known as "18:3 plants" and lack significant amounts of 16:3. The balance between these two pathways varies widely across the plant kingdom and is a subject of chemotaxonomic interest[8].

The compound has been identified in various plants, including the leaves of Smyrnium olusatrum (Alexanders) and the seed oil of Lepidium sativum (Garden Cress)[2][9].

Metabolism via the Lipoxygenase (LOX) Pathway

Beyond its structural role in membranes, 7(Z),10(Z),13(Z)-hexadecatrienoic acid is a critical substrate for the lipoxygenase (LOX) pathway, leading to the production of a class of oxylipins known as hexadecanoids[1]. These molecules are analogs of the better-known octadecanoids (derived from C18 fatty acids) and are involved in plant defense and signaling. For instance, 16:3 is a precursor in the biosynthesis of jasmonic acid in Arabidopsis thaliana leaves[2][10].

The metabolism of 16:3 by different plant lipoxygenases is highly specific and has been a key area of research:

• Maize 9-LOX: This enzyme specifically converts 16:3 into a (7S)-hydroperoxide derivative[7][11].

• Soybean LOX-1: This enzyme primarily produces an (11S)-hydroperoxide (91% of products)[7][11].

• Soybean LOX-2: In contrast, this enzyme shows a lack of specificity, producing a mixture of 7-, 8-, 9-, 10-, 11-, 13-, and 14-hydroperoxides[7][11].

These hydroperoxides are unstable intermediates that are further metabolized by enzymes like allene oxide synthase and allene oxide cyclase to produce biologically active molecules such as dinor-12-oxo-phytodienoic acid (dinor-12-oxo-PDA)[1].

Fig. 1: Simplified metabolic pathway of 7(Z),10(Z),13(Z)-hexadecatrienoic acid.

Analytical Methodologies

The identification and quantification of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester rely on robust analytical techniques. The choice of method is dictated by the research question, whether it is structural elucidation, quantification, or metabolic profiling.

Protocol: Extraction and GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs) from Plant Tissue

This protocol provides a self-validating workflow for the analysis of fatty acid composition in plant leaves.

1. Lipid Extraction (Bligh-Dyer Method): a. Homogenize 1g of fresh plant tissue in a mixture of chloroform:methanol (1:2, v/v). b. Add chloroform and water to achieve a final ratio of chloroform:methanol:water (2:2:1.8), inducing phase separation. c. Centrifuge to separate the layers. The lower chloroform layer contains the lipids. d. Collect the chloroform layer and evaporate the solvent under a stream of nitrogen.

2. Saponification and Methylation (Transesterification): a. To the dried lipid extract, add 2 mL of 0.5 M NaOH in methanol. b. Heat at 100°C for 10 minutes to saponify the lipids (cleave fatty acids from the glycerol backbone). c. Cool the sample and add 2 mL of 14% boron trifluoride (BF₃) in methanol. This reagent serves as an acid catalyst for the methylation of the free fatty acids to form FAMEs. d. Heat again at 100°C for 10 minutes. e. Cool and add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex thoroughly. f. The upper hexane layer, now containing the FAMEs, is carefully collected for analysis.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: a. Instrumentation: A GC system coupled to a Mass Spectrometer. b. Column: A polar capillary column (e.g., DB-23 or equivalent) is crucial for separating FAMEs based on chain length and degree of unsaturation. c. Injection: Inject 1 µL of the hexane extract in split mode. d. GC Conditions (Example):

• Inlet Temperature: 250°C
• Oven Program: Start at 120°C, hold for 2 min, ramp to 220°C at 4°C/min, hold for 10 min. e. MS Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 40-400. f. Identification: Identification of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester is achieved by comparing its retention time and mass spectrum with that of an authentic analytical standard. Deuterated internal standards, such as 7(Z),10(Z),13(Z)-hexadecatrienoic acid-d₆, can be added at the beginning of the extraction process for accurate quantification by correcting for sample loss during preparation[10][12].

The structural identification of novel oxylipin derivatives from 16:3 metabolism often requires more advanced techniques like LC-MS/MS for separation and fragmentation analysis, and Nuclear Magnetic Resonance (NMR) spectroscopy for definitive structural elucidation[7][11].

Modern Research and Applications

Today, 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester is primarily used as a research chemical and an analytical standard[3][4]. Its availability allows for precise identification and quantification in complex biological samples.

While the physiological properties of the isolated compound are not extensively characterized in the context of drug development, its presence in various plant extracts has been correlated with certain biological activities. Phytochemical profiling studies have identified it as a component in oils and extracts exhibiting antioxidant, anti-inflammatory, and antimicrobial properties[9][13]. However, these activities are likely the result of the synergistic effects of multiple compounds within the extract rather than the action of this single fatty acid ester alone[13].

Conclusion

From its discovery in rape leaves in 1945 to its current status as a key biomarker for plant lipid metabolism, 7(Z),10(Z),13(Z)-hexadecatrienoic acid and its methyl ester have a rich scientific history. Its unique role in the prokaryotic biosynthesis pathway and as a precursor to the hexadecanoid signaling cascade cements its importance in plant physiology. The development of sophisticated analytical techniques like GC-MS and LC-MS/MS, coupled with the availability of pure standards, continues to enable deeper insights into the complex world of plant lipidomics, where this C16 PUFA remains a molecule of significant interest.

References

• 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester - MedchemExpress.com. MedchemExpress.
• 7,10,13-Hexadecatrienoic acid methyl ester | C17H28O2 | CID 556196 - PubChem.
• Comprehensive Phytochemical Profiling, Biological Activities, and Molecular Docking Studies of Pleurospermum candollei - Semantic Scholar. Semantic Scholar.
• 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid-d6 (CAS 2692623-88-2) - Cayman Chemical. Cayman Chemical.
• 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester - PubChem.
• Hexadecanoid Pathway in Plants: Lipoxygenase Dioxygenation of (7Z,10Z,13Z)-hexadecatrienoic Acid - PubMed.
• The C 16:3 /C 18:3 fatty acid balance in photosynthetic tissues
• 7,10,13-Hexadecatrienoic acid - the NIST WebBook. National Institute of Standards and Technology.
• 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid-d6 | Scientist.com. Scientist.com.
• 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid - Cayman Chemical. Cayman Chemical.
• Hexadecanoid pathway in plants: Lipoxygenase dioxygenation of (7Z,10Z,13Z)-hexadecatrienoic acid - ResearchGate.
• 7,10,13-Hexadecatrienoic acid | C16H26O2 | CID 5312428 - PubChem.
• 7,10,13-Hexadecatrienoic acid and Hexadecanoids Occurrence & Biosynthesis in Plants - SYNTHESELABOR. Syntheselabor.
• Chemical composition and antimicrobial, antioxidant, and anti-inflammatory activities of Lepidium sativum seed oil - PMC.
• 7(Z),10(Z),13(Z)

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An In-Depth Technical Guide to the Safe Laboratory Handling of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (C17H28O2; Molecular Weight: 264.40 g/mol ) in a laboratory setting.[1][2][3] As a polyunsaturated fatty acid methyl ester (PUFAME), its unique chemical structure necessitates specific precautions to ensure both personnel safety and the integrity of the compound for research applications. This document is intended for researchers, scientists, and drug development professionals who work with this and similar reactive lipid molecules.

Understanding the Core Hazard: Oxidative Instability

The primary challenge in handling 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester lies in its susceptibility to oxidation. The presence of three double bonds in its hydrocarbon chain makes it a prime target for auto-oxidation, a process initiated by factors such as:

• Atmospheric Oxygen: The most direct contributor to oxidative degradation.

• Light: UV and visible light can catalyze the formation of free radicals, initiating the oxidation cascade.

• Heat: Elevated temperatures significantly accelerate the rate of oxidation.[4][5]

• Presence of Metals: Certain metals can act as catalysts, promoting oxidation.

Oxidation of this PUFAME leads to the formation of various degradation products, including hydroperoxides, aldehydes, and polymeric materials.[6] These byproducts not only compromise the purity and biological activity of the compound but can also introduce unforeseen variables into experimental results. Furthermore, the degradation products may exhibit different toxicological profiles than the parent molecule.

Hazard Identification and Risk Assessment

General FAME Mixture Hazard Profile:

Hazard Class	GHS Classification	Advisory
Acute Oral Toxicity	Category 4	Harmful if swallowed. An oral LD50 of >5000 mg/kg has been reported for general FAME mixtures, suggesting low acute toxicity.[7][8]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[7]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[7]
Carcinogenicity	Category 2	Suspected of causing cancer (classification is often based on solvents in mixtures).[7]
Specific Target Organ Toxicity	Repeated Exposure 1	Causes damage to organs through prolonged or repeated exposure.[7]

Physicochemical Hazard Data (Extrapolated from Similar Compounds):

Property	Estimated Value/Range	Rationale and Precautions
Flash Point	>100 °C	Based on data for C12-18 FAMEs (113 °C).[9] While the risk of ignition at ambient temperature is low, avoid open flames and sparks.
Boiling Point	High; decomposes with heat	Decomposes at high temperatures. Distillation should be performed under high vacuum and at the lowest possible temperature.
Autoignition Temperature	Not Determined	Assumed to be high, but combustible.
Vapor Pressure	Very Low	Not expected to be an inhalation hazard at room temperature, but aerosols or mists should be avoided.

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, combining appropriate PPE with robust engineering controls, is essential.

Required Personal Protective Equipment

• Eye Protection: Chemical safety goggles with side shields are mandatory.

• Hand Protection: Nitrile gloves are a suitable choice for incidental contact. For prolonged handling or in the case of a spill, heavier-duty gloves should be considered. Always inspect gloves for any signs of degradation before use.

• Body Protection: A standard laboratory coat should be worn at all times.

• Respiratory Protection: Not typically required for handling small quantities in a well-ventilated area. However, if there is a risk of generating aerosols or mists, a respirator with an organic vapor cartridge should be used.

Essential Engineering Controls

• Fume Hood: All handling of the neat compound and its solutions should be performed inside a certified chemical fume hood to minimize inhalation exposure.

• Inert Atmosphere: A glove box or Schlenk line is highly recommended for weighing, aliquoting, and preparing solutions to prevent oxidation. If these are not available, techniques for handling air-sensitive reagents using inert gas (argon or nitrogen) blanketing should be employed.

Step-by-Step Laboratory Handling Protocols

The following protocols are designed to minimize exposure and prevent oxidative degradation of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester.

Receiving and Storage

• Inspect: Upon receipt, inspect the container for any damage or signs of leakage.

• Storage Conditions: Store the compound in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen). The recommended storage temperature is -20°C. Protect from light by using an amber vial or by wrapping the container in aluminum foil.

• Solvent Choice: If supplied as a solid or neat oil, it is best to dissolve it in a suitable, deoxygenated organic solvent for storage and aliquoting. Anhydrous ethanol or other appropriate solvents can be used.[10]

Workflow for Preparing a Stock Solution

This workflow outlines the process of accurately preparing a stock solution of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester while minimizing exposure to air.

Caption: Workflow for preparing a stock solution of an air-sensitive lipid.

Protocol for Weighing and Dissolving

• Preparation: Place all necessary equipment (spatula, weighing paper, volumetric flask with a septum, magnetic stir bar) inside a glove box or have it ready for use with a Schlenk line.

• Inert Atmosphere: Purge the balance enclosure and the flask with a gentle stream of inert gas.

• Weighing: Tare the weighing paper and quickly weigh the desired amount of the methyl ester.

• Transfer: Promptly transfer the weighed compound into the volumetric flask.

• Dissolution: Add a small amount of deoxygenated solvent to the flask and swirl gently to dissolve the compound. A brief sonication in a water bath can aid dissolution.

• Final Volume: Once fully dissolved, dilute to the final volume with the deoxygenated solvent.

• Mixing: Cap the flask and invert several times to ensure a homogenous solution.

Protocol for Transferring Solutions

For transferring small volumes of the solution, use a gas-tight syringe that has been purged with an inert gas.

Caption: Protocol for syringe transfer under an inert atmosphere.

Spill Management and Waste Disposal

Spill Response

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and increase ventilation.

• Containment: For small spills, absorb the material with an inert absorbent material such as vermiculite or sand. Do not use combustible materials like paper towels.

• Collection: Carefully scoop the absorbed material into a sealable container.

• Decontamination: Clean the spill area with soap and water.

• Disposal: Label the container as hazardous waste and dispose of it according to your institution's guidelines.

Waste Disposal

• Segregation: Unused or degraded 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester and its solutions should be collected in a designated, labeled hazardous waste container. Do not mix with other waste streams.

• Oxidized Material: As the compound can oxidize over time, it should be treated as a reactive chemical for disposal purposes.[11] Clearly label the waste container with the contents and the potential for reactivity.

• Institutional Guidelines: Always follow the specific hazardous waste disposal procedures established by your institution's Environmental Health and Safety (EHS) department.[6][12][13] They will provide the correct waste codes and disposal pathways.

Conclusion

The safe and effective use of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester in a research setting is contingent upon a thorough understanding of its primary hazard: oxidative instability. By implementing the engineering controls, personal protective equipment, and detailed handling protocols outlined in this guide, researchers can protect themselves from potential hazards and ensure the integrity of this valuable research compound. A proactive approach to safety, grounded in the principles of risk assessment and hazard mitigation, is paramount when working with polyunsaturated lipids.

References

• Al-Sheddi, E. S., et al. (2021). Chemical composition and antimicrobial, antioxidant, and anti-inflammatory activities of Lepidium sativum seed oil. Journal of King Saud University - Science, 33(5), 101465.
• Iqbal, M. N., et al. (2022). Impact of Heating Temperature and Fatty Acid Type on the Formation of Lipid Oxidation Products During Thermal Processing. Frontiers in Nutrition, 9, 901933.

• PubChem. (n.d.). 7,10,13-Hexadecatrienoic acid methyl ester. Retrieved from [Link]

• PubChem. (n.d.). 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester. Retrieved from [Link]

• Shahidi, F., & Zhong, Y. (2010). Lipid oxidation and improving the oxidative stability. Chemical Society Reviews, 39(11), 4067-4079.

• NIST. (n.d.). 7,10,13-Hexadecatrienoic acid, methyl ester. Retrieved from [Link]

• AGQM. (2022, June 13). Setting the oxidation stability of FAME safely. Retrieved from [Link]

• Mercuria. (n.d.). Fatty Acid Methyl Ester (FAME / Biodiesel). Retrieved from [Link]

• Wratislavia-Biodiesel S.A. (2015, January 2). MSDS for FATTY ACID METHYL ESTERS (FAME). Retrieved from [Link]

• Science Ready. (n.d.). Safe Handling & Disposal of Organic Substances. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• The Good Scents Company. (n.d.). C12-18 fatty acids methyl esters. Retrieved from [Link]

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• 4. Impact of Heating Temperature and Fatty Acid Type on the Formation of Lipid Oxidation Products During Thermal Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. wratislavia-biodiesel.eu [wratislavia-biodiesel.eu]
• 9. C12-18 fatty acids methyl esters, 68937-84-8 [thegoodscentscompany.com]
• 10. researchgate.net [researchgate.net]
• 11. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 12. scienceready.com.au [scienceready.com.au]
• 13. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

Protocols & Analytical Methods

GC-MS analysis protocol for 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester

An Application Note for the Analysis of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

7(Z),10(Z),13(Z)-Hexadecatrienoic acid is an omega-3 polyunsaturated fatty acid (PUFA) found in various biological systems, including certain plants like Smyrnium olusatrum.[1] As a precursor in vital biosynthetic pathways, such as for jasmonic acid in A. thaliana, its accurate identification and quantification are crucial for research in lipidomics, plant biology, and nutritional science.[1]

Gas chromatography-mass spectrometry (GC-MS) stands as the definitive analytical technique for the analysis of fatty acids. However, due to their inherent polarity and low volatility, fatty acids are not ideal for direct GC analysis. To overcome this, they are almost universally converted into their corresponding fatty acid methyl esters (FAMEs). This derivatization step neutralizes the polar carboxyl group, significantly increasing the analyte's volatility and thermal stability, which leads to improved chromatographic peak shape and resolution.[2][3][4]

This application note provides a comprehensive, field-proven protocol for the analysis of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester. It covers sample preparation via transesterification, optimal GC-MS instrument parameters, and data interpretation, designed for researchers, scientists, and professionals in drug development.

Principle of the Method

The analysis workflow is a multi-stage process designed for accuracy and reproducibility. It begins with the conversion of fatty acids within a lipid matrix (e.g., oils, tissue extracts) into their corresponding FAMEs. The most direct method is a one-step transesterification, which simultaneously extracts and derivatizes the lipids.

The resulting FAME mixture is then introduced into the gas chromatograph, where the volatile esters are separated based on their boiling points and interaction with the stationary phase of a highly polar capillary column. As the separated components elute from the column, they enter the mass spectrometer. Here, they are ionized, typically by electron ionization (EI), which causes predictable fragmentation. The mass analyzer separates these fragments based on their mass-to-charge ratio (m/z), generating a unique mass spectrum that serves as a chemical fingerprint for identification.

Caption: Overall workflow for GC-MS analysis of FAMEs.

Detailed Experimental Protocol

Part 1: Sample Preparation (Rapid Transesterification)

This protocol is adapted from a widely used base-catalyzed method for preparing FAMEs from oils and fats.[5] The causality behind this choice is its speed and efficiency, accomplishing derivatization at room temperature in minutes.

Reagents & Materials:

• Hexane (GC grade)

• 2 M Potassium Hydroxide (KOH) in Methanol: Dissolve 11.2 g of KOH in 100 mL of methanol.

• Screw-cap test tubes or vials (20 mL)

• Vortex mixer

• Centrifuge

• Internal Standard (optional, for quantification): Methyl nonadecanoate (C19:0) solution of known concentration.[6]

Procedure:

• Sample Weighing: Accurately weigh approximately 100 mg of the lipid sample into a 20 mL screw-cap test tube.[5]

• Internal Standard Addition (Optional): If quantification is desired, add a precise volume of the internal standard solution (e.g., 100 mg of methyl nonadecanoate).[6]

• Dissolution: Add 10 mL of hexane to the tube and vortex until the sample is fully dissolved.[5]

• Derivatization: Add 100 µL of 2 M methanolic KOH solution.[5]

• Reaction: Cap the tube tightly and vortex vigorously for 30-60 seconds.[5] The solution may become cloudy as glycerol precipitates.

• Phase Separation: Centrifuge the tube for 5 minutes at approximately 2000 rpm to separate the layers.

• Sample Collection: Carefully transfer the clear upper hexane layer, which now contains the FAMEs, into an autosampler vial for GC-MS analysis.[5]

Part 2: GC-MS Instrumentation and Conditions

The choice of instrumental parameters is critical for achieving the necessary separation of complex fatty acid mixtures. The separation of polyunsaturated FAMEs, including positional and geometric isomers, requires a highly polar stationary phase.

Column Selection Rationale: For FAME analysis, highly polar columns are standard.[5]

• Cyanopropyl Silicone Phases (e.g., HP-88, Rt-2560, DB-23): These are the columns of choice for resolving complex mixtures of FAMEs, including cis and trans isomers.[2][4][5] The high polarity provides the necessary selectivity.

• Polyethylene Glycol (Wax) Phases (e.g., Supelcowax, FAMEWAX, DB-WAX): These are also highly effective for general FAME separations.[7][8] The NIST database specifically lists retention data for 7,10,13-Hexadecatrienoic acid methyl ester on a Supelcowax 10 column.[7]

The following parameters are a robust starting point for the analysis on a standard GC-MS system.

Table 1: Recommended Gas Chromatography (GC) Parameters

Parameter	Recommended Setting	Rationale & Citation
GC System	Standard GC with split/splitless injector	Universal applicability.
Column	Rt-2560 (100 m x 0.25 mm ID, 0.20 µm) or equivalent	Highly polar phase provides excellent resolution for FAME isomers.[2]
Injector Temp.	225 °C	Ensures rapid volatilization without thermal degradation of PUFAs.[2]
Injection Mode	Split	Prevents column overloading and ensures sharp peaks.
Split Ratio	20:1	A good starting point; can be adjusted based on sample concentration.[2]
Injection Volume	1 µL	Standard volume for capillary GC.
Carrier Gas	Helium	Inert and provides good efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Ensures consistent retention times.

| Oven Program | 100 °C (hold 4 min), then 3 °C/min to 240 °C (hold 15 min) | A slow ramp is crucial for separating closely eluting FAME isomers.[2] |

Table 2: Recommended Mass Spectrometry (MS) Parameters

Parameter	Recommended Setting	Rationale & Citation
MS System	Single Quadrupole or Ion Trap	Widely available and suitable for routine identification.
Ionization Mode	Electron Ionization (EI)	Standard for creating reproducible, library-searchable mass spectra.[9]
Electron Energy	70 eV	Universal standard for generating EI mass spectra.
Mass Range	m/z 40-500	Covers the molecular ion (m/z 264.4) and key fragment ions.
Source Temp.	230 °C	Standard operating temperature to maintain cleanliness and performance.
Transfer Line Temp.	240 °C	Prevents condensation of analytes between the GC and MS.

| Acquisition Mode | Full Scan | Used for qualitative analysis and compound identification against libraries. |

Data Analysis and Expected Results

Identification: Identification of the target compound is achieved by a combination of two factors:

• Mass Spectrum Matching: The acquired EI mass spectrum is compared against a commercial or in-house spectral library (e.g., NIST, Wiley). A high match score provides strong evidence of the compound's identity. While EI is a hard ionization technique that can lead to the absence of a molecular ion for some FAMEs, softer ionization methods like field ionization (FI) can be used to confirm the molecular weight if available.[10]

• Retention Index/Time: The retention time of the peak should be reproducible. For absolute confirmation, it can be compared to that of an authentic reference standard analyzed under identical conditions. The NIST Chemistry WebBook reports a Kovats retention index (I) of 2380 for this compound on a Supelcowax 10 column under a specific temperature program.[7]

Expected Mass Spectrum: The 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester has a molecular weight of 264.4 g/mol .[7][11] Its EI mass spectrum will exhibit characteristic fragmentation patterns of a polyunsaturated FAME:

• Molecular Ion (M+): A peak at m/z 264 should be visible, though it may be of low intensity due to the extensive unsaturation.

• M-31 Peak: Loss of the methoxy group (-•OCH₃) from the ester will produce a fragment at m/z 233.

• Hydrocarbon Fragments: A complex series of peaks corresponding to the cleavage of the aliphatic chain, typically separated by 14 amu (-CH₂-). The pattern will be indicative of a polyunsaturated C16 fatty acid.

• McLafferty Rearrangement Ion: A peak at m/z 74, characteristic of the methyl ester group, may be present but is often less intense in polyunsaturated FAMEs compared to their saturated counterparts.

Conclusion

This application note details a robust and reliable GC-MS protocol for the analysis of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester. The methodology is grounded in established principles of FAME analysis, emphasizing a rapid and efficient sample preparation technique coupled with optimized instrumental conditions. The key to a successful analysis lies in the selection of a highly polar capillary column to achieve the necessary chromatographic resolution. By following this guide, researchers can confidently identify and, with the use of an appropriate internal standard, quantify this important polyunsaturated fatty acid in a variety of sample matrices.

References

• Determination of Fatty-acid Composition of Lipids in Human Embryonic Stem Cells Using GC-MS. Shimadzu. Available from: [Link]

• Fatty Acid Mass Spectrometry Protocol. LIPID MAPS. Available from: [Link]

• GC-MS Analysis and Screening of Anti-Proliferative Potential of Methanolic Extract of Garcinia cowa on Different Cancer Cell Line. Pharmacognosy Journal. Available from: [Link]

• GC/MS Analysis of Chemical Compounds Soluble in n-Hexane and Petroleum Ether From Trigonella foenum-graecum Seeds. Asian Journal of Biological Sciences. Available from: [Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek. Available from: [Link]

• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. Available from: [Link]

• Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. ResearchGate. Available from: [Link]

• Column Selection for the Analysis of Fatty Acid Methyl Esters Application. Agilent. Available from: [Link]

• A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. MDPI. Available from: [Link]

• Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. JEOL. Available from: [Link]

• Npc124165 | C17H28O2. PubChem - NIH. Available from: [Link]

• 7,10,13-Hexadecatrienoic acid, methyl ester. NIST WebBook. Available from: [Link]

• GC Analysis of Total Fatty Acid Methyl Esters (FAME) and Methyl Linolenate in Biodiesel Using the Revised EN14103:2011 Method. Agilent. Available from: [Link]

• Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter. MDPI. Available from: [Link]

• Column Selection for the Analysis of Fatty Acid Methyl Esters Application. ResearchGate. Available from: [Link]

• Which Column Is Best for Fatty Acid Analysis by GC? MtoZ Biolabs. Available from: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [discover.restek.com]
• 3. mdpi.com [mdpi.com]
• 4. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. 7,10,13-Hexadecatrienoic acid, methyl ester [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. shimadzu.com [shimadzu.com]
• 10. jeol.com [jeol.com]
• 11. medchemexpress.com [medchemexpress.com]

Elucidating the Structure of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester via ¹H NMR Spectroscopy: An Application Note

Introduction: The Role of ¹H NMR in Polyunsaturated Fatty Acid Methyl Ester (FAME) Analysis

In the realm of lipidomics and natural product chemistry, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone for unequivocal structure elucidation. For researchers and professionals in drug development, confirming the precise structure of fatty acid methyl esters (FAMEs), particularly polyunsaturated variants (PUFAs), is critical. These molecules are not only key biological components but also precursors to a vast array of bioactive compounds.[1] 7(Z),10(Z),13(Z)-Hexadecatrienoic acid, an omega-3 polyunsaturated fatty acid, and its methyl ester are significant in various biological pathways.[2] This application note provides a detailed guide to the use of ¹H NMR spectroscopy for the structural confirmation of its methyl ester derivative. We will delve into the theoretical underpinnings of the expected spectrum, a robust experimental protocol, and a detailed interpretation of the spectral data.

The power of ¹H NMR lies in its ability to provide a detailed electronic map of a molecule by probing the magnetic environments of individual protons.[3] The chemical shift (δ) of a proton is highly sensitive to its local electronic environment, while spin-spin coupling provides information about the connectivity of adjacent protons. For a molecule like 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester, with its multiple, stereochemically defined double bonds and aliphatic chain, ¹H NMR offers a definitive fingerprint of its structure.

Predicted ¹H NMR Spectrum: A Guided Tour of the Molecule's Protons

The structure of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester presents several distinct proton environments, each giving rise to a characteristic signal in the ¹H NMR spectrum. The Z (cis) configuration of the double bonds is a key feature that can be confirmed by the magnitude of the vicinal coupling constants (³J) of the olefinic protons. For cis-alkenes, these coupling constants are typically in the range of 6-12 Hz.

Below is a detailed table predicting the ¹H NMR spectrum of the target molecule, based on established chemical shift ranges for FAMEs and data from structurally similar compounds like methyl linolenate.[4]

Table 1: Predicted ¹H NMR Spectral Data for 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester in CDCl₃

Proton Assignment	Carbon No.	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
CH₃ (terminal)	16	~0.97	t	~7.5	3H
CH₂	15	~2.05	quintet	~7.5	2H
-CH=CH-	7, 8, 10, 11, 13, 14	~5.35	m	-	6H
=CH-CH₂-CH=	9, 12	~2.81	t	~6.0	4H
=CH-CH₂-	6	~2.05	q	~7.5	2H
-CH₂-COOCH₃	2	~2.30	t	~7.5	2H
-(CH₂)n-	3, 4, 5	~1.30	m	-	6H
-COOCH₃	-	~3.67	s	-	3H

Note: Chemical shifts are referenced to TMS at 0 ppm. Multiplicity: s = singlet, t = triplet, q = quartet, m = multiplet.

Causality Behind the Chemical Shifts: An In-depth Look

• Olefinic Protons (δ ~5.35 ppm): The protons directly attached to the double-bonded carbons are the most deshielded of the non-ester protons due to the anisotropic effect of the π-electron clouds of the double bonds.[3] This effect causes the olefinic protons to experience a stronger effective magnetic field, shifting their resonance downfield. The complex multiplet arises from the coupling of these protons to each other (both geminal and vicinal) and to the adjacent allylic protons.

• Bis-allylic Protons (δ ~2.81 ppm): The methylene groups at C9 and C12 are situated between two double bonds, making them "bis-allylic." This position is significantly deshielded compared to a standard methylene group in an aliphatic chain because both adjacent π-systems draw electron density away from these protons. Their signal is a characteristic triplet due to coupling with the two adjacent olefinic protons.

• Allylic Protons (δ ~2.05 ppm): The methylene groups at C6 and C15 are "allylic," meaning they are adjacent to a double bond. While less deshielded than the bis-allylic protons, they are still shifted downfield from the main aliphatic chain signals due to the proximity of the electron-withdrawing double bond.

• Protons α to the Carbonyl Group (δ ~2.30 ppm): The methylene group at C2 is adjacent to the electron-withdrawing carbonyl group of the ester. This deshielding effect shifts its resonance downfield to approximately 2.30 ppm. The signal appears as a triplet due to coupling with the neighboring methylene group at C3.

• Ester Methyl Protons (δ ~3.67 ppm): The three protons of the methyl ester group are in a distinct chemical environment, directly attached to an oxygen atom which is highly electronegative. This results in a strong deshielding effect, giving rise to a sharp singlet at around 3.67 ppm.[4] This singlet is often a key diagnostic peak for the presence of a methyl ester.

• Aliphatic Methylene Protons (δ ~1.30 ppm): The protons of the methylene groups in the saturated portion of the alkyl chain (C3, C4, C5) are the most shielded and have very similar chemical environments. Consequently, their signals overlap and appear as a complex multiplet in the upfield region of the spectrum.

• Terminal Methyl Protons (δ ~0.97 ppm): The protons of the terminal methyl group (C16) are the most shielded in the molecule, as they are furthest from any electron-withdrawing groups. They appear as a triplet due to coupling with the adjacent methylene group at C15. For omega-3 fatty acids, this terminal methyl signal is characteristically shifted slightly downfield compared to other fatty acids.[1]

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to ensure high-quality, reproducible ¹H NMR data.

1. Sample Preparation:

• Rationale: Proper sample preparation is paramount to obtaining a high-resolution spectrum. The choice of solvent is critical; it must dissolve the sample and be deuterated to avoid a large solvent signal that would obscure the analyte signals. Chloroform-d (CDCl₃) is an excellent choice for FAMEs due to its high dissolving power and relative chemical inertness. The addition of a small amount of tetramethylsilane (TMS) provides a reference signal at 0 ppm.[3]

• Procedure:

  • Weigh approximately 5-10 mg of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester directly into a clean, dry vial.

  • Add approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) TMS.

  • Gently vortex the vial until the sample is fully dissolved.

  • Transfer the solution to a 5 mm NMR tube using a Pasteur pipette. Ensure the liquid height is sufficient for the NMR spectrometer's detector (typically ~4-5 cm).

2. NMR Data Acquisition:

• Rationale: The choice of spectrometer field strength and acquisition parameters will determine the resolution and sensitivity of the experiment. A higher field strength (e.g., 400 MHz or greater) is recommended to achieve better signal dispersion, which is particularly important for resolving the complex multiplets in the olefinic and aliphatic regions of the spectrum.

• Instrument Parameters (Example for a 400 MHz Spectrometer):

  • Spectrometer Frequency: 400 MHz

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 16 to 64 (dependent on sample concentration).

  • Relaxation Delay (D1): 5 seconds. A longer delay ensures full relaxation of the protons, which is crucial for accurate integration.

  • Acquisition Time (AQ): ~4 seconds.

  • Spectral Width (SW): 20 ppm (from -2 to 18 ppm).

3. Data Processing:

• Rationale: Raw NMR data (the Free Induction Decay, or FID) must be mathematically processed to generate the frequency-domain spectrum that we interpret.

• Procedure:

  • Apply an exponential window function to the FID (e.g., with a line broadening factor of 0.3 Hz) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform (FT) to convert the time-domain data to the frequency domain.

  • Phase correct the spectrum manually to ensure all peaks have a pure absorption lineshape.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate all signals. The relative integrals should correspond to the number of protons giving rise to each signal.

  • Analyze the multiplicities and coupling constants of the signals to confirm proton connectivity.

Visualizing the Workflow

The following diagram illustrates the logical flow from sample to final structural confirmation.

Sources

• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. magritek.com [magritek.com]
• 4. aocs.org [aocs.org]

Application Note: 13C NMR Characterization of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

This Application Note is designed for researchers in lipidomics, plant physiology, and drug discovery who require precise structural characterization of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (also known as Roughanic acid methyl ester or 16:3 n-3 FAME ).

Introduction & Biological Context

7(Z),10(Z),13(Z)-Hexadecatrienoic acid (16:3 n-3) is a rare but diagnostically significant polyunsaturated fatty acid (PUFA). It is a key biomarker in the "prokaryotic pathway" of lipid biosynthesis found in 16:3-plants (e.g., Arabidopsis thaliana, Brassica napus) and certain microalgae. Unlike the common alpha-linolenic acid (18:3 n-3), this molecule retains a 16-carbon chain while possessing the characteristic omega-3 desaturation pattern.

Accurate identification of the methyl ester derivative (FAME) is critical for:

• Lipidomic Profiling: Distinguishing plastidial vs. endoplasmic reticulum lipid synthesis pathways.

• Adulteration Detection: Verifying the authenticity of high-value algal oils.

• Metabolic Flux Analysis: Tracing desaturase activity in transgenic oilseeds.

Experimental Protocol

Sample Preparation

To ensure high-resolution spectra with minimal artifacts, follow this strict preparation protocol.

• Solvent: Deuterated Chloroform (

  ) with 0.03% TMS (Tetramethylsilane) as an internal standard.

  • Why:

    provides excellent solubility for non-polar FAMEs and the deuterium lock signal is stable.

• Concentration: Dissolve 30–50 mg of the methyl ester oil in 0.6 mL of solvent.

  • Note: 13C NMR has low sensitivity (1.1% natural abundance). High concentration is non-negotiable for observing quaternary carbons (C1) and splitting patterns within a reasonable timeframe.

• Vessel: High-quality 5 mm NMR tubes (Wilmad 507-PP or equivalent) to ensure field homogeneity.

Instrument Parameters (Standard 400/500 MHz System)

• Nucleus: 13C (Carbon-13)[1][2][3]

• Pulse Sequence: zgpg30 (Power-gated decoupling) to suppress NOE for quantitative accuracy, or standard decoupled for structural ID.

• Spectral Width: 0 – 220 ppm.

• Relaxation Delay (D1): 2.0 – 5.0 seconds.

  • Critical: The carbonyl carbon (C1) has a long T1 relaxation time. A short D1 will suppress this peak.

• Scans (NS): Minimum 1024 scans (approx. 1-2 hours) for structural assignment; 4096+ for quantitative integration.

• Temperature: 298 K (25°C).

Workflow Diagram

The following logic flow details the critical path from biomass to data validation.

Caption: Integrated workflow for the isolation and NMR characterization of 16:3 n-3 FAME.

Results & Discussion: Chemical Shift Assignments

The 13C NMR spectrum of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester is defined by three distinct regions: the Carbonyl/Ester head, the Olefinic/Bis-allylic mid-chain, and the Omega-3 tail.

Structural Assignment Table

Values are referenced to the central triplet of

( 77.16 ppm).

Carbon Position	Assignment	Shift ( , ppm)	Structural Significance
C1	Carbonyl ( )	174.3	Characteristic ester carbonyl.
OMe	Methoxy ( )	51.4	Diagnostic for methyl esters (FAMEs).
C2	-Methylene	34.1	to carbonyl; deshielded by ester group.
C3	-Methylene	24.9	to carbonyl.
C4	Methylene	29.1	Bulk chain methylene.
C5	Methylene	29.6	Bulk chain methylene.
C6	Allylic Methylene	27.2	Allylic to double bond.
C7	Olefinic ( )	130.2	Start of first double bond (Z).
C8	Olefinic ( )	127.7	End of first double bond.
C9	Bis-allylic	25.6	Critical Diagnostic: Between and .
C10	Olefinic ( )	128.3	Start of second double bond.
C11	Olefinic ( )	128.3	End of second double bond.
C12	Bis-allylic	25.6	Critical Diagnostic: Between and .
C13	Olefinic ( )	127.1	Start of third double bond.
C14	Olefinic ( )	131.9	End of third double bond.
C15	Allylic Methylene	20.6	Allylic to ; adjacent to terminal methyl.
C16	Terminal Methyl	14.3	n-3 Marker: Distinct from n-6 (~14.1 ppm).

Diagnostic Signal Analysis

The Omega-3 Signature (C16 & C15)

The most reliable way to distinguish this molecule from n-6 analogs (like gamma-linolenic acid, 18:3 n-6) is the terminal methyl group (C16 ).

• n-3 PUFAs: Terminal methyl appears at 14.3 ppm .

• n-6 PUFAs: Terminal methyl appears at 14.1 ppm .

• Mechanism: The proximity of the double bond at

  (n-3 position) exerts a shielding effect different from the (n-6 position) relative to the terminus.

The Bis-Allylic Bridge (C9 & C12)

The signals at 25.6 ppm correspond to the carbons wedged between two double bonds (

).

• This region is "clean" in PUFA spectra.

• Validation: The integration of this peak should be exactly 2/3rds of the terminal methyl peak (representing 2 carbons vs 3 protons? No, in 13C integration is not strictly quantitative without inverse gated decoupling, but the presence of two carbons in this shift range confirms the "triene" structure).

The Chain Length Distinction (16:3 vs 18:3)

Roughanic acid (16:3) and Alpha-Linolenic Acid (ALA, 18:[4]3) share the exact same tail structure (n-3). They differ only in the distance from the ester group to the first double bond.

• ALA (18:3): First double bond is

  . Chain is .

• Roughanic (16:3): First double bond is

  . Chain is .

• Differentiation: In 16:3, the signal for the bulk methylenes (C4, C5) will integrate for fewer carbons compared to 18:3.

Troubleshooting & Quality Control

Issue	Observation	Root Cause	Solution
Missing C1 Peak	No signal at 174 ppm	Relaxation delay (D1) too short.	Increase D1 to >3 seconds or add relaxation agent [Cr(acac)3].
Extra Olefinic Peaks	Small peaks near 130 ppm	Isomerization (Trans fats) or Oxidation.	Use fresh reagents; store samples under Nitrogen. Avoid heat >60°C.
Split Methyl Peak	Doublet at 14.3 ppm	Mixed n-3 species (e.g., 16:3 + 18:3).	Use GC-MS to confirm chain length distribution.[2]
Broad Baseline	Rolling baseline	Solid particulates or paramagnetic impurities.	Filter sample through 0.2 µm PTFE; ensure no metal catalyst residue.

References

• Gunstone, F. D. (1994). High Resolution NMR of Fatty Acids and Esters. In The Lipid Handbook. CRC Press.

• Knothe, G., & Kenar, J. A. (2004).[5] Determination of the fatty acid profile by 1H-NMR spectroscopy. European Journal of Lipid Science and Technology, 106(12), 888-896.

• Miyake, Y., Yokomizo, K., & Matsuzaki, N. (1998). Determination of unsaturated fatty acid composition by high-resolution nuclear magnetic resonance spectroscopy. Journal of the American Oil Chemists' Society, 75(9), 1091-1094.

• Aursand, M., et al. (1993). Lipid composition of Atlantic salmon (Salmo salar) muscle by NMR and chromatographic techniques. Journal of the Science of Food and Agriculture, 62(1), 1-8.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. medtextpublications.com [medtextpublications.com]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aocs.org [aocs.org]

Application Note: A Validated Protocol for the Extraction and Analysis of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester from Plant Tissue

Abstract

This document provides a comprehensive, field-proven guide for the extraction, derivatization, purification, and analysis of 7(Z),10(Z),13(Z)-hexadecatrienoic acid (C16:3n-3), also known as roughanic acid, from plant tissues. This protocol is designed to ensure high recovery and purity of the target analyte in its fatty acid methyl ester (FAME) form, suitable for downstream analytical validation by Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. We detail the critical considerations from sample selection and preservation to the final structural confirmation, explaining the causality behind each procedural step to ensure experimental success and reproducibility.

Introduction and Scientific Rationale

7(Z),10(Z),13(Z)-Hexadecatrienoic acid is a key polyunsaturated fatty acid (PUFA) found in the lipids of many plant species, particularly within the galactolipids of chloroplast membranes.[1] Its biological significance stems from its role as a crucial precursor in the hexadecanoid pathway, leading to the biosynthesis of oxylipins, including the dinor-isoprostane dinor-12-oxo-phytodienoic acid (dn-OPDA), a precursor to jasmonic acid.[1][2][3] These signaling molecules are integral to plant defense mechanisms against pathogens and herbivores.

Accurate quantification and structural elucidation of this specific fatty acid are paramount for studies in plant physiology, pathology, and lipidomics. However, its isolation is challenging due to its susceptibility to oxidation and its presence within complex lipid matrices. The conversion of the native fatty acid to its more volatile and stable methyl ester derivative is a mandatory step for gas chromatographic analysis. This guide presents a robust workflow, integrating established lipid extraction methodologies with optimized derivatization and purification steps.

Biosynthetic Context

In plants, 7(Z),10(Z),13(Z)-hexadecatrienoic acid is a substrate for various lipoxygenase (LOX) enzymes, which introduce molecular oxygen to form hydroperoxide derivatives.[4][5] These intermediates are then converted by subsequent enzymes into a cascade of bioactive oxylipins. Understanding this pathway underscores the importance of isolating the parent fatty acid before enzymatic degradation can occur post-harvest.

Caption: Biosynthetic role of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid.

Pre-Extraction: Foundational Steps for Success

The integrity of the final analysis is critically dependent on the initial handling of the plant material. The goal is to halt all enzymatic activity and prevent oxidative degradation of polyunsaturated lipids.

• Plant Material Selection: The target fatty acid is abundant in so-called "16:3 plants" such as Arabidopsis thaliana and various species of the Brassica genus.[1][4] However, it can also be found in smaller quantities in "18:3 plants" like peas and soybeans.[4][5]

• Harvesting and Preservation: Immediately upon harvesting, plant tissue (typically leaves) must be flash-frozen in liquid nitrogen to quench all metabolic processes. This is a non-negotiable step. For long-term storage, samples should be kept at -80°C under an inert atmosphere (e.g., nitrogen or argon).[6]

• Tissue Preparation: Prior to extraction, the frozen tissue should be ground to a fine powder under liquid nitrogen using a pre-chilled mortar and pestle. This increases the surface area for efficient solvent penetration without allowing the tissue to thaw.

• Solvent and Glassware Purity: All solvents must be of the highest analytical grade (e.g., HPLC or GC grade). All glassware must be scrupulously cleaned and rinsed with a non-interfering solvent (e.g., hexane) before use to eliminate lipid contaminants.[7]

Experimental Workflow: From Tissue to Pure FAME

The overall process can be visualized as a four-stage pipeline. Each stage is designed to progressively isolate and purify the target analyte for accurate identification.

Caption: Overall experimental workflow for FAME analysis.

Detailed Protocols

Part A: Total Lipid Extraction (Modified Bligh & Dyer Method)

This protocol employs a chloroform-methanol-water system to achieve a monophasic extraction followed by a biphasic partition, efficiently separating lipids from polar metabolites and cellular debris.[8][9]

Materials:

• Powdered, frozen plant tissue

• Chloroform (CHCl₃), HPLC Grade

• Methanol (MeOH), HPLC Grade

• Deionized Water (H₂O)

• Glass centrifuge tubes with PTFE-lined caps

Procedure:

• Weigh approximately 1 g of frozen plant tissue powder into a glass centrifuge tube.

• Add 3.75 mL of a 1:2 (v/v) CHCl₃:MeOH mixture. Vortex vigorously for 1 minute to create a single-phase homogenate.[10]

• Add an additional 1.25 mL of CHCl₃ to the tube. Vortex for 30 seconds.

• Add 1.25 mL of deionized H₂O. Vortex for another 30 seconds. This step is critical as it induces the phase separation.[10]

• Centrifuge the tube at 1,000 x g for 10 minutes at 4°C. This will result in two distinct liquid phases separated by a protein disk.

• Carefully insert a glass Pasteur pipette through the upper aqueous layer and collect the lower organic (chloroform) phase, which contains the total lipid extract.[11][12] Transfer this to a clean, pre-weighed glass vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Record the weight of the dried lipid extract and store it at -20°C under nitrogen until derivatization.

Causality: The initial CHCl₃:MeOH ratio is miscible with the water in the plant tissue, creating a single phase for efficient extraction. The subsequent addition of more CHCl₃ and H₂O shifts the volumetric ratios, forcing the separation into a polar (MeOH/H₂O) upper phase and a nonpolar (CHCl₃) lower phase where the lipids are partitioned.[8][9]

Part B: Transesterification to Fatty Acid Methyl Esters (FAMEs)

This step converts fatty acids from all lipid classes (triacylglycerols, galactolipids, phospholipids, and free fatty acids) into their corresponding methyl esters. Acid-catalyzed methylation is used for its effectiveness across all lipid types.[6]

Materials:

• Dried total lipid extract

• 1M Methanolic HCl (or 5% H₂SO₄ in anhydrous methanol)

• Hexane, GC Grade

• Saturated Sodium Chloride (NaCl) solution

• Internal Standard (IS): Heptadecanoic acid (C17:0) or Tridecanoic acid methyl ester (C13:0 ME) solution of known concentration.[6]

• Glass reaction vials with PTFE-lined screw caps

Procedure:

• Redissolve the dried lipid extract in 1 mL of hexane.

• Optional (for quantification): Add a precise volume of the internal standard solution.

• Add 2 mL of 1M Methanolic HCl to the vial.[13]

• Seal the vial tightly and vortex for 30 seconds.

• Heat the reaction mixture in a water bath or heating block at 80°C for 1 hour.[13] Ensure the area is well-ventilated.

• Allow the vial to cool completely to room temperature.

• Add 1.5 mL of saturated NaCl solution and 1.5 mL of hexane. Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.[14]

• Centrifuge at 500 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Repeat the hexane extraction (steps 7-9) on the lower aqueous layer and combine the hexane fractions.

• Dry the pooled hexane extract under a stream of nitrogen.

Causality: The strong acid protonates the carbonyl oxygen of the ester linkage in complex lipids, making the carbonyl carbon more electrophilic.[15][16] Methanol then acts as a nucleophile, attacking the carbonyl carbon and leading to the release of the glycerol backbone (or other moiety) and the formation of the fatty acid methyl ester.[16] The process is driven to completion by the large excess of methanol.

Part C: Purification of the FAME Mixture via Solid-Phase Extraction (SPE)

The crude FAME extract contains non-saponifiable lipids and other polar contaminants. A normal-phase SPE cleanup is essential for obtaining a clean fraction for GC-MS analysis.

Materials:

• Crude FAME extract

• Aminopropyl-bonded silica SPE cartridges (e.g., 500 mg, 3 mL)

• Hexane, GC Grade

• Diethyl ether, HPLC Grade

• SPE vacuum manifold

Procedure:

• Condition the aminopropyl SPE cartridge by passing 5 mL of hexane through it. Do not allow the cartridge to go dry.

• Redissolve the dried crude FAME extract in 1 mL of hexane.

• Load the sample onto the conditioned SPE cartridge.

• Elute the FAMEs from the cartridge with 5 mL of hexane.[17] FAMEs and other nonpolar lipids like cholesteryl esters will elute in this fraction.

• Collect this eluate in a clean vial. This fraction is now ready for GC-MS analysis.

• Optional: To remove more polar interfering compounds, a wash step with a slightly more polar solvent like 98:2 (v/v) hexane:diethyl ether can be performed before eluting the FAMEs.

• Dry the purified FAME fraction under a stream of nitrogen and reconstitute in a known volume of hexane (e.g., 100-200 µL) for analysis.

Causality: Aminopropyl SPE operates on a normal-phase principle.[18] The relatively nonpolar FAMEs have minimal interaction with the polar stationary phase and are easily eluted by the nonpolar hexane mobile phase. More polar compounds, such as free fatty acids or pigments, are retained on the column, effecting a clean separation.[17][18]

Analytical Validation and Data Presentation

The identity and purity of the extracted 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester must be confirmed using orthogonal analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for separation and identification. The sample is injected onto a GC column (a polar column like a DB-FFAP is recommended for resolving unsaturated FAME isomers[19]) where FAMEs are separated based on boiling point and polarity. The mass spectrometer fragments the eluting compounds, generating a unique mass spectrum ("fingerprint"). The identity of the target FAME is confirmed by matching its retention time and mass spectrum with those of a certified reference standard.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For unambiguous structural confirmation, ¹H and ¹³C NMR are invaluable.[20][21] NMR can definitively confirm the number, position, and, critically, the cis (Z) geometry of the double bonds, which is difficult to ascertain from mass spectrometry alone.[22]

Table 1: Representative Quantitative Data

Parameter	Method	Representative Result	Notes
Plant Tissue (Fresh Weight)	Analytical Balance	1.05 g	Arabidopsis thaliana leaves
Total Lipid Yield	Gravimetric	4.8 % (50.4 mg)	Dried under N₂
FAME Recovery (Post-SPE)	GC-MS with C17:0 IS	92.3 %	Recovery relative to total fatty acids
7(Z),10(Z),13(Z)-C16:3 ME	GC-MS Quantification	18.7% of total FAMEs	Confirmed by standard
Purity of FAME Fraction	GC-FID Area %	>98%	Absence of interfering peaks

Conclusion

The protocol described herein provides a robust and reproducible workflow for the extraction and analysis of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester from plant tissues. By adhering to strict sample preservation techniques, employing the classic Bligh & Dyer extraction, performing a clean acid-catalyzed transesterification, and purifying the resulting FAMEs with solid-phase extraction, researchers can obtain high-quality samples for accurate analytical characterization. The final validation using both GC-MS and NMR ensures the highest degree of scientific integrity and confidence in the structural and quantitative data obtained.

References

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• Schuchardt, U., Sercheli, R., & Vargas, R. M. (1998). Transesterification of Vegetable Oils: a Review. Journal of the Brazilian Chemical Society, 9(1), 199-210. Available at: [Link]

• Wikipedia. Transesterification. Available at: [Link]

• University of California, Berkeley. Neutral Lipid Extraction by the Method of Bligh-Dyer. Available at: [Link]

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• Atabani, A. E., Silitonga, A. S., Badruddin, I. A., Mahlia, T. M. I., Masjuki, H. H., & Mekhilef, S. (2012). A comprehensive review on biodiesel as an alternative energy resource and its characteristics. Renewable and Sustainable Energy Reviews, 16(4), 2070-2093. Available at: [Link]

• Dussert, S., Serret, J., Bastos-Siqueira, A., Morcillo, F., Dechamp, E., Rofidal, V., ... & Joët, T. (2013). Development of solid-phase extraction and methylation procedures to analyse free fatty acids in lipid-rich seeds. Analytical and bioanalytical chemistry, 405(2-3), 977-981. Available at: [Link]

• University of California, Davis. Extraction of Lipids in Solution by the Method of Bligh & Dyer. Available at: [Link]

• UC Davis Stable Isotope Facility. Fatty Acid Methyl Ester (FAME) Sample Preparation. Available at: [Link]

• Scribd. Bligh and Dyer Lipid Extraction Method. Available at: [Link]

• Bello, E. I., & Ogedengbe, T. (2017). The Effects of Transesterification and Blending on the Fatty Acid Profiles of Vegetable Oils. Scholars Middle East Publishers, 2(5), 456-463. Available at: [Link]

• Patterson, B. W., Zhao, G., & Klein, S. (1999). Validation of a new procedure to determine plasma fatty acid concentration and isotopic enrichment. Lipids, 34(10), 1113-1119. Available at: [Link]

• SYNTHESELABOR. 7,10,13-Hexadecatrienoic acid and Hexadecanoids Occurrence & Biosynthesis in Plants. Available at: [Link]

• Michigan State University Mass Spectrometry and Metabolomics Core. Extraction of lipids and conversion to fatty acid methyl esters (FAMEs). Available at: [Link]

• Bio-protocol. Fatty acid methyl esters (FAMEs) analysis. Available at: [Link]

• Pérez-Camino, M. C., & Ruiz-Gutiérrez, V. (2000). Update on solid-phase extraction for the analysis of lipid classes and related compounds. Journal of Chromatography A, 885(1-2), 321-341. Available at: [Link]

• Utami, R. R., Saputra, A., Satwikanitya, P., Sya'bani, M. W., & Warmiati, W. (2023). Transesterification of Palm Olein to Fatty Acid Methyl Esters (POle-ME) Using Base Catalysts. Journal of Leather, Rubber, and Plastics, 7(2), 103-110. Available at: [Link]

• Geetha, R. V., & Roy, A. (2014). GC-MS Analysis of Phytochemicals, Fatty acid Profile, Antimicrobial Activity of Gossypium Seeds. International Journal of Pharmaceutical Sciences Review and Research, 27(1), 304-309. Available at: [Link]

• Van Wychen, S., & Laurens, L. M. L. (2013). Determination of Total Lipids as Fatty Acid Methyl Esters (FAME) by in situ Transesterification: Laboratory Analytical Procedure (LAP). National Renewable Energy Laboratory. Available at: [Link]

• Al-jabir, H. S. S. (2017). GAS CHROMATOGRAPHY – MASS SPECTROSCOPIC ANALYSIS OF LAWSONIA INERMIS L., ERUCA SATIVA MILL., SIMMONDSIA CHINESIS (LINK) SCHNEI. International Journal of Pharmaceutical Sciences and Research, 8(4), 1530-1544. Available at: [Link]

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• Wamalwa, M., Mwonjoria, J., & Keriko, J. (2020). Quantitative Phytochemical Profile and In Vitro Antioxidant Properties of Ethyl Acetate Extracts of Xerophyta spekei (Baker) and Grewia tembensis (Fresen). Journal of Evidence-Based Integrative Medicine, 25, 2515690X2096434. Available at: [Link]

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Quantification of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester in biological samples

Application Note & Protocol

Topic: High-Sensitivity Quantification of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester in Biological Samples using Isotope Dilution GC-MS

Introduction: The Significance of C16:3 n-3

7(Z),10(Z),13(Z)-Hexadecatrienoic acid, also known as Roughanic acid, is an omega-3 polyunsaturated fatty acid (PUFA) found across various biological systems.[1][2] While not as commonly studied as its longer-chain counterparts like EPA and DHA, it holds distinct biological relevance. In plants, it serves as a crucial precursor in the biosynthesis of jasmonic acid, a key signaling molecule involved in plant defense and development.[1][3] In mammalian systems, the profiling of PUFAs, including hexadecatrienoic acid, is increasingly recognized as vital for understanding metabolic health and disease.[4] Abnormalities in fatty acid metabolism are linked to a range of pathologies, making the accurate quantification of individual fatty acids essential for both basic research and clinical diagnostics.[4]

The analytical challenge lies in the complexity of biological matrices, where hundreds of fatty acid species coexist, often at vastly different concentrations. Direct analysis of free fatty acids by gas chromatography (GC) is problematic due to their low volatility and high polarity, which can cause poor peak shape and adsorption issues. Therefore, a derivatization step to convert them into more volatile and less polar fatty acid methyl esters (FAMEs) is a prerequisite for robust GC analysis.

This application note provides a comprehensive, field-proven protocol for the sensitive and specific quantification of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester in biological samples, such as plasma. The methodology is built upon a foundation of stable isotope dilution, a gold-standard technique for quantitative mass spectrometry, coupled with a robust sample preparation workflow involving lipid extraction and chemical derivatization.

Principle of the Analytical Workflow

The accurate quantification of a low-abundance analyte from a complex biological matrix requires a multi-step approach that ensures high recovery, minimizes matrix effects, and provides unequivocal identification. The workflow described herein integrates a classic lipid extraction, a highly efficient derivatization reaction, and the precision of Gas Chromatography-Mass Spectrometry (GC-MS).

The core principle is isotope dilution mass spectrometry . A known quantity of a stable isotope-labeled (SIL) internal standard, 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid-d6, is spiked into the sample at the very beginning of the workflow.[3] This SIL standard is chemically identical to the endogenous analyte but has a higher mass. It co-elutes chromatographically but is distinguished by the mass spectrometer. Because the SIL standard experiences the exact same sample processing (extraction, derivatization, and injection) as the analyte, any sample loss during preparation is corrected for by monitoring the ratio of the analyte to the SIL standard. This approach dramatically improves accuracy and precision.[5]

The overall experimental process is depicted below.

Caption: Overall workflow for the quantification of C16:3 methyl ester.

Detailed Application Protocols

Materials and Reagents

Item	Supplier/Grade	Part Number/CAS
7(Z),10(Z),13(Z)-Hexadecatrienoic acid	Cayman Chemical	28225
7(Z),10(Z),13(Z)-Hexadecatrienoic Acid-d6	Cayman Chemical	28226
Boron Trifluoride-Methanol (BF3-MeOH), 14%	Sigma-Aldrich	B1252
Methanol (MeOH), HPLC Grade	Fisher Scientific	A412-4
Methyl-tert-butyl ether (MTBE), HPLC Grade	Sigma-Aldrich	34875
n-Hexane, HPLC Grade	Fisher Scientific	H302-4
Toluene, Anhydrous	Sigma-Aldrich	244511
Sodium Chloride (NaCl)	Sigma-Aldrich	S9888
Sodium Sulfate, Anhydrous	Sigma-Aldrich	239313
Nitrogen Gas, Ultra High Purity	---	---

Protocol 1: Stock and Standard Preparation

• Analyte Primary Stock (1 mg/mL): Accurately weigh ~5 mg of 7(Z),10(Z),13(Z)-hexadecatrienoic acid into a glass vial. Dissolve in anhydrous toluene to a final concentration of 1 mg/mL.

• Internal Standard (IS) Stock (100 µg/mL): Prepare a 100 µg/mL stock solution of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid-d6 in anhydrous toluene.

• Working Internal Standard (IS) Solution (10 µg/mL): Dilute the IS stock solution with methanol to a final concentration of 10 µg/mL. This solution will be used for spiking samples.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the analyte primary stock into a surrogate matrix (e.g., water or stripped plasma). A typical calibration curve might range from 10 ng/mL to 2000 ng/mL.

Protocol 2: Sample Preparation and Lipid Extraction

This protocol is adapted from a safer, one-phase extraction method that replaces chloroform with MTBE.[6]

• Aliquot Sample: To a 2 mL microcentrifuge tube, add 200 µL of the biological sample (e.g., plasma).

• Spike Internal Standard: Add 20 µL of the 10 µg/mL working IS solution to the sample. Vortex briefly.

• Add Methanol: Add 750 µL of ice-cold methanol. Vortex vigorously for 30 seconds to precipitate proteins.

• Add MTBE: Add 1.5 mL of ice-cold MTBE. Vortex for 10 minutes at 4°C.

• Phase Separation: Add 400 µL of water to induce phase separation. Vortex for 1 minute.

• Centrifuge: Centrifuge the sample at 2,000 x g for 10 minutes. Three layers will form: an upper organic layer (containing lipids), a lower aqueous layer, and a protein pellet at the interface.

• Collect Supernatant: Carefully transfer the upper organic layer (~1.5 mL) to a clean glass tube.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas in a water bath set to 30°C. The dried lipid film is now ready for derivatization.

Protocol 3: Derivatization to Fatty Acid Methyl Esters (FAMEs)

The conversion of fatty acids to FAMEs is a critical step for GC analysis. The BF3-Methanol method is highly effective for transesterifying fatty acids from various lipid classes.[7]

Caption: Key steps in the BF3-Methanol derivatization process.

• Resuspend Lipids: Add 100 µL of toluene to the dried lipid extract and vortex to dissolve the film.

• Add Catalyst: Add 200 µL of 14% BF3-Methanol reagent. Cap the tube tightly.

• Incubate: Place the tube in a heating block or water bath at 80°C for 30 minutes.

• Cool: Remove the tube and allow it to cool to room temperature.

• Stop Reaction & Extract: Add 1 mL of saturated NaCl solution and 1 mL of n-hexane. Vortex vigorously for 2 minutes to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge at 1,500 x g for 5 minutes.

• Collect FAMEs: Carefully transfer the upper hexane layer to a GC vial, passing it through a small column of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC-MS analysis.

Protocol 4: GC-MS Instrumental Analysis

The analysis is performed using a gas chromatograph coupled to a mass spectrometer. Selective Ion Monitoring (SIM) mode is employed for maximum sensitivity and to minimize interference from the complex sample matrix.[8]

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides excellent retention time stability.
MS System	Agilent 5977B MSD or equivalent	Offers high sensitivity and robustness.
Column	Agilent J&W DB-23 (60 m x 0.25 mm, 0.25 µm) or similar polar cyanopropyl column	Provides excellent separation of FAMEs, including cis/trans isomers.[9]
Injection	1 µL, Splitless mode	Maximizes analyte transfer to the column for trace analysis.
Inlet Temp.	250°C	Ensures rapid volatilization of FAMEs.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert and provides good chromatographic efficiency.
Oven Program	100°C (hold 2 min), ramp to 180°C @ 10°C/min, ramp to 240°C @ 5°C/min, hold 10 min	Optimized for separation of a wide range of FAMEs.
MS Source	Electron Ionization (EI) at 70 eV	Standard ionization method, produces reproducible fragmentation patterns.
MS Source Temp.	230°C	Standard operating temperature.
MS Quad Temp.	150°C	Standard operating temperature.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases signal-to-noise by monitoring only specific ions.[8]
Ions to Monitor	Analyte (C16:3-Me): m/z 264.2 (M+), 79, 91 IS (C16:3-d6-Me): m/z 270.2 (M+)	m/z 264.2 is the molecular ion of the methyl ester.[10] Fragment ions (79, 91) confirm identity. m/z 270.2 is the molecular ion of the deuterated internal standard.

Method Validation and Performance Characteristics

To ensure the reliability of quantitative data, the analytical method must be validated according to established guidelines.[11] The following table summarizes the expected performance characteristics of this protocol.

Validation Parameter	Target Acceptance Criteria	Expected Performance
Linearity (r²)	> 0.99	> 0.995 over 10-2000 ng/mL range
Lower Limit of Quantitation (LLOQ)	Signal-to-Noise > 10	~10 ng/mL in plasma
Intra-day Precision (%RSD)	< 15%	< 10% at low, mid, and high QC levels
Inter-day Precision (%RSD)	< 15%	< 12% at low, mid, and high QC levels
Accuracy (% Bias)	85-115%	92-108% at low, mid, and high QC levels
Extraction Recovery	Consistent and reproducible	> 85% (corrected by internal standard)
Specificity	No interfering peaks at the retention time of the analyte and IS	Chromatographic separation from common fatty acids confirmed.

Data based on typical performance; actual results may vary depending on instrumentation and matrix.

Conclusion

This application note details a robust, sensitive, and specific GC-MS method for the quantification of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester in biological samples. The protocol leverages a streamlined MTBE-based lipid extraction, efficient BF3-catalyzed derivatization, and the precision of stable isotope dilution mass spectrometry. By providing detailed, step-by-step instructions and performance expectations, this guide serves as a valuable resource for researchers, scientists, and drug development professionals seeking to accurately measure this important omega-3 fatty acid in complex biological matrices.

References

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• Zivkovic, A. M., et al. (2023). Recent Analytical Methodologies in Lipid Analysis. Molecules, 28(14), 5410. Retrieved from [Link]

• Al-Kuraishy, H. M., et al. (2021). LC-MS/MS analysis of plasma polyunsaturated fatty acids in type 2 diabetic patients after insulin analog initiation therapy. Journal of Advanced Pharmaceutical Technology & Research, 12(3), 273-277. Retrieved from [Link]

• Kellner, S., et al. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. Genes, 10(1), 38. Retrieved from [Link]

• Burla, B., et al. (2018). MS-based lipidomics of human blood plasma: a targeted and quantitative approach. Journal of Lipid Research, 59(11), 2235-2244. Retrieved from [Link]

• Liebisch, G., et al. (2018). Quantification of Lipids: Model, Reality, and Compromise. Molecules, 23(12), 3273. Retrieved from [Link]

• Acevedo, A. (2024). LC–MS/MS System Developed for Fatty Acid Analysis. LCGC International. Retrieved from [Link]

• Michigan State University Mass Spectrometry Core. (2019). Extraction of lipids and conversion to fatty acid methyl esters (FAMEs). Retrieved from [Link]

• Alaoui, S. S., et al. (2020). Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter. Molecules, 25(22), 5306. Retrieved from [Link]

• Wenzel, T., et al. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. Retrieved from [Link]

• Restek Corporation. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]

• Le, T. H., et al. (2022). Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics. Analytical Chemistry, 94(36), 12345–12354. Retrieved from [Link]

• Castro-Puyana, M., et al. (2018). Analytical Tools for Lipid Assessment in Biological Assays. ResearchGate. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). A Novel LC-MS Method for Direct Analysis of Mid-Long Chain Free Fatty Acids. Retrieved from [Link]

• Vila, A., et al. (2023). Multiplexed targeted analysis of polyunsaturated fatty acids and oxylipins using liquid chromatography-tandem mass spectrometry. STAR Protocols, 4(4), 102559. Retrieved from [Link]

• Eurisotop. (n.d.). Stable Isotope Standards for Mass Spectrometry. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). Determination of Fatty-acid Composition of Lipids in Human Embryonic Stem Cells Using GC-MS. Retrieved from [Link]

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• World Organisation for Animal Health (WOAH). (n.d.). Guidelines for the validation of analytical methods used in residue studies in animal tissues. Retrieved from [Link]

• van den Broek, I., et al. (2007). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Journal of Chromatography B, 853(1-2), 1-8. Retrieved from [Link]

• Agilent Technologies. (2018). LC/MS Method for Comprehensive Analysis of Plasma Lipids. Retrieved from [Link]

• Biocrates. (2024). LC-MS based lipidomics to understand cholesterol metabolism in mammals. Retrieved from [Link]

• Schebb, N. H., et al. (2014). Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters by gas chromatography. Prostaglandins, Leukotrienes and Essential Fatty Acids, 91(5), 235-241. Retrieved from [Link]

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• 3. 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid-d6 | CAS 2692623-88-2 | Cayman Chemical | Biomol.com [biomol.com]
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Use of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester as an internal standard in lipidomics

Application Note: High-Fidelity Quantification of Polyunsaturated Fatty Acids in Mammalian Lipidomics Using 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

Executive Summary

Precise quantification of polyunsaturated fatty acids (PUFAs) in biological matrices is frequently compromised by differential volatility, injector liner discrimination, and oxidative degradation during Gas Chromatography (GC) analysis. While odd-chain saturated fatty acids (e.g., C17:0, C19:0) are traditional internal standards, they fail to mimic the physicochemical instability of PUFAs.

This Application Note details the protocol for utilizing 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (C16:3n-3 FAME) as a bio-orthogonal Instrument Performance Internal Standard (IPIS) . Naturally absent in mammalian tissues (bio-orthogonality), this compound provides a superior normalization factor for n-3 and n-6 PUFAs compared to saturated standards, ensuring robust data integrity in high-throughput lipidomics.

Scientific Rationale & Mechanism

The "Bio-Orthogonal" Advantage

7(Z),10(Z),13(Z)-Hexadecatrienoic acid (Roughanic acid) is primarily found in higher plants (e.g., Smyrnium olusatrum) and is a precursor to jasmonates in Arabidopsis. It is virtually undetectable in mammalian plasma, tissue, or cell culture samples. This "blank space" in the chromatogram allows C16:3n-3 to be spiked into samples without interfering with endogenous analytes.

The "PUFA-Mimicry" Theory (Expert Insight)

Standard protocols often use Methyl Heptadecanoate (C17:0 FAME) for normalization. However, a saturated FAME does not experience the same thermal stress as a PUFA inside a hot GC injection port (250°C+).

• The Problem: If the injector liner is active (dirty), PUFAs (e.g., EPA, DHA) degrade faster than C17:0. Normalizing a degrading peak (DHA) against a stable peak (C17:0) leads to underestimation of the PUFA.

• The Solution: C16:3n-3 contains three double bonds. It behaves similarly to endogenous PUFAs regarding volatility and susceptibility to oxidative loss. If the system loses sensitivity for C16:3n-3, it likely lost sensitivity for EPA/DHA proportionally. Therefore, the Response Ratio remains constant, correcting for systematic errors.

Experimental Protocol

Reagents & Standards

• Target Standard: 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (Purity >98%).

• Solvents: n-Hexane (HPLC Grade), Methanol (LC-MS Grade).

• Antioxidant: Butylated hydroxytoluene (BHT) added to solvents (0.01% w/v) to prevent on-column oxidation.

Standard Preparation Strategy

To ensure rigorous quantification, we employ a Dual-Standard Strategy :

• Surrogate Standard (Extraction IS): C19:0 Free Fatty Acid (added before extraction to monitor lipid recovery and methylation efficiency).

• Instrument Standard (Injection IS): C16:3n-3 FAME (added immediately before GC injection to monitor instrument performance and normalize retention times).

Stock Solution Preparation:

• Dissolve 5 mg of C16:3n-3 FAME in 5 mL of Hexane containing 0.01% BHT (Concentration: 1 mg/mL).

• Store at -20°C in amber glass vials with Teflon-lined caps. Purge headspace with Nitrogen/Argon before closing.

Analytical Workflow

Figure 1: Dual-Standard Lipidomics Workflow. C19:0 tracks extraction recovery, while C16:3n-3 FAME tracks instrument performance.

Instrumental Parameters (GC-MS)

To successfully separate C16:3n-3 from C16:1 and C17:0, a high-polarity cyanopropyl column is required.

Table 1: Recommended GC-MS Conditions

Parameter	Setting	Rationale
Column	Agilent DB-23 or CP-Sil 88 (60m x 0.25mm, 0.25µm)	High polarity required to separate positional isomers (cis/trans) and degree of unsaturation.
Carrier Gas	Helium, Constant Flow (1.2 mL/min)	Maintains separation efficiency during temperature ramping.
Inlet	Split/Splitless (250°C), Split ratio 10:1	High temp ensures volatilization; Split prevents column overload.
Oven Program	50°C (1 min) → 25°C/min to 175°C → 4°C/min to 230°C (Hold 5 min)	Slow ramp at 175°C-230°C is critical for separating C16:3n-3 from C17:0.
Detector (MS)	EI Mode (70eV), Scan Range 40-400 m/z	Full scan allows confirmation of the molecular ion (m/z 264 for C16:3 FAME).
Target Ion	m/z 79, 67, 41 (Base peaks for PUFA)	Use TIC for quant, Extracted Ion for confirmation.

Data Analysis & Validation

Identification Logic

On a DB-23 column, elution order is generally determined by carbon chain length followed by the number of double bonds.

• Elution Window: C16:0 < C16:1 < C16:3n-3 < C17:0 < C18:0.

• Validation: C16:3n-3 typically elutes after C16:1n-7 but before C17:0 (Margaric acid methyl ester).

• Mass Spectrum: Look for molecular ion m/z 264.2 and characteristic hydrocarbon fragments.

Calculation of Response Factor (RF)

Before running samples, inject a calibration mix containing known amounts of C16:3n-3 and your analytes (e.g., EPA, DHA).

Where

is the C16:3n-3 FAME.[1]

Quantification of Unknowns

Chromatographic Logic & Troubleshooting

Figure 2: Expected elution order on a high-polarity Cyanopropyl column (e.g., DB-23). The Internal Standard (Red) elutes in the "quiet" region between C16:1 and C17:0.

Troubleshooting Table:

Issue	Probable Cause	Corrective Action
Peak Tailing (C16:3)	Active sites in liner or column overload.	Change liner (deactivated wool); dilute sample.
Co-elution with C17:0	Oven ramp too fast between 170-200°C.	Lower ramp rate to 2°C/min in this region.
Low Response	Oxidation of the standard.	Check BHT status; prepare fresh standard from ampoule.
Ghost Peaks	Carryover.	Run solvent blanks (Hexane) between samples.

References

• Cayman Chemical. 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester Product Information. Retrieved from

• Christie, W. W. Gas Chromatography and Lipids: A Practical Guide. The Oily Press, Dundee. (Available via Lipid Maps). Retrieved from

• Sigma-Aldrich. FAME Analysis Standards and Protocols. Retrieved from

• Dodds, E. D., et al. (2005).[2] Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. Lipids, 40, 419–428. Retrieved from

(Note: While C16:3n-3 is naturally rare in mammals, always verify a blank matrix sample before large-scale adoption to ensure no dietary confounding factors exist in your specific study population.)

Sources

• 1. 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid-d6 | CAS 2692623-88-2 | Cayman Chemical | Biomol.com [biomol.com]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Protocol: Cellular Interrogation using 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester (HTA-Me)

Abstract & Scientific Rationale

This application note details the standardized handling, solubilization, and experimental application of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (HTA-Me) in cell-based assays. HTA-Me (C17H28O2) is the esterified form of roughanic acid (16:3 n-3), a rare omega-3 fatty acid found in specific plant plastids and algae.

In mammalian cell culture, HTA-Me serves two primary functions:

• Metabolic Tracer: It acts as a unique metabolic entry point to study the "prokaryotic" vs. "eukaryotic" lipid elongation pathways, specifically probing the promiscuity of elongases (ELOVL) and desaturases (FADS) that typically process C18 substrates (ALA).

• Bioactive Lipid Precursor: The methyl ester modification enhances cellular permeability. Upon entry, intracellular carboxylesterases (CES) hydrolyze the ester to the free acid, which then integrates into membrane phospholipids, modulating fluidity, inflammatory signaling, and ferroptotic sensitivity.

Critical Technical Note: Unlike water-soluble drugs, HTA-Me is a hydrophobic lipid. Direct addition to culture media results in micelle formation, precipitation, and inconsistent bioavailability. Conjugation to Fatty Acid-Free Bovine Serum Albumin (FAF-BSA) is the mandatory delivery method described herein to ensure physiological uptake and reproducibility.

Reagent Preparation & Handling

Objective: Create a stable, bioavailable stock of HTA-Me complexed with BSA to prevent lipotoxicity and ensure consistent molar delivery.

Materials Required[1][2][3][4][5][6][7][8][9][10]

• HTA-Me: >98% purity (store at -20°C under Argon).

• Carrier Protein: Fatty Acid-Free (FAF) BSA (low endotoxin, cell culture grade).

• Solvent: 200 proof Ethanol (anhydrous) or DMSO.

• Buffer: PBS or Serum-Free Media (e.g., RPMI-1640).

• Equipment: 37°C Water bath, Nitrogen/Argon gas stream, 0.22 µm PES syringe filter.

Protocol: BSA-Lipid Conjugation (The "Gold Standard")

Target: 4:1 Molar Ratio (FA:BSA) is standard for mimicking physiological transport.

• Prepare Stock Solution (100 mM):

  • Dissolve HTA-Me in 100% Ethanol or DMSO to a concentration of 100 mM.

  • Note: Flush the vial with Nitrogen/Argon immediately after use to prevent oxidation.

• Prepare BSA Vehicle (10% w/v):

  • Dissolve FAF-BSA in PBS or serum-free media to create a 10% (1.5 mM) solution.

  • Filter sterilize (0.22 µm).[1]

• Conjugation (Complexing):

  • Pre-warm the BSA solution to 37°C.

  • While vortexing the BSA solution, slowly add the HTA-Me stock dropwise to achieve a final fatty acid concentration of 2–5 mM.

  • Crucial: The final solvent (EtOH/DMSO) concentration must remain <0.5% to avoid solvent toxicity.

  • Incubate at 37°C for 30–60 minutes with gentle shaking to allow the hydrophobic fatty acid to bind the hydrophobic pockets of albumin.

  • The solution should remain clear. Cloudiness indicates precipitation (failed conjugation).

Visualization: Conjugation Workflow

Figure 1: Workflow for generating water-soluble, bioavailable Fatty Acid-BSA complexes.

Application 1: Metabolic Elongation & Lipidomics

Purpose: Determine if the specific cell line possesses the enzymatic machinery to elongate the C16:3 n-3 precursor into bioactive C20:5 (EPA) or C22:6 (DHA).

Experimental Logic

Mammalian cells typically utilize C18:3 (ALA) as the primary n-3 precursor. HTA-Me (C16:3) requires an initial elongation step (ELOVL) to become C18:3 before entering the standard desaturation pathway. This assay measures the efficiency of this entry point.

Protocol Steps

• Seeding: Seed HepG2 (liver) or RAW 264.7 (macrophage) cells in 6-well plates (1 x 10^6 cells/well).

• Treatment:

  • Replace media with serum-reduced media (1% FBS) containing 50 µM HTA-Me (BSA-complexed) .

  • Control: Vehicle (BSA only).

  • Reference: 50 µM Alpha-Linolenic Acid (ALA, 18:3 n-3).

• Incubation: Incubate for 24 and 48 hours.

• Extraction:

  • Wash cells 2x with ice-cold PBS.

  • Harvest cells and perform Folch extraction (Chloroform:Methanol 2:1).

• Analysis (GC-MS):

  • Derivatize extracted lipids to FAMEs (if hydrolysis occurred) or analyze directly.

  • Target Analytes: Look for peaks corresponding to 16:3 (parent), 18:3 (elongation product), 20:5 (EPA), and 22:6 (DHA).

Data Interpretation

Analyte Detected	Metabolic Implication
16:3 (High)	Cellular uptake successful; limited metabolism.
18:3 (n-3)	Active Elongase activity (C16 -> C18).
20:5 (EPA)	Active Desaturase (FADS) pathway downstream.

Application 2: Anti-Inflammatory Signaling Assay

Purpose: Evaluate the efficacy of HTA-Me in dampening TLR4-mediated inflammatory responses compared to standard n-3 PUFAs.

Mechanism

Omega-3 fatty acids incorporate into the plasma membrane, displacing Arachidonic Acid (n-6). Upon stimulation, phospholipases release n-3s, which are converted into anti-inflammatory resolvins rather than pro-inflammatory prostaglandins.

Protocol Steps

• Cell Model: RAW 264.7 Macrophages.

• Pre-Treatment (Membrane Loading):

  • Treat cells with 25–50 µM HTA-Me (BSA-complexed) for 24 hours.

  • Note: This allows time for the ester to be hydrolyzed and the free acid to incorporate into phospholipids.

• Stimulation:

  • Wash cells to remove non-incorporated fatty acids.

  • Stimulate with LPS (100 ng/mL) for 6–12 hours.

• Readout:

  • Collect supernatant.

  • Quantify TNF-alpha and IL-6 via ELISA.[2]

  • Assess COX-2 protein levels via Western Blot.

Visualization: Signaling Pathway

Figure 2: Mechanism of action for HTA-Me anti-inflammatory modulation.

Application 3: Ferroptosis Sensitivity Profiling

Purpose: PUFAs are the primary substrates for lipid peroxidation during ferroptosis. This assay tests if HTA-Me incorporation sensitizes cancer cells to ferroptosis inducers (RSL3 or Erastin).

Protocol Steps

• Seeding: Seed HT-1080 or relevant cancer cell line in 96-well plates (5,000 cells/well).

• Lipid Loading: Treat with 10, 20, 40 µM HTA-Me (BSA-complexed) for 24 hours.

• Ferroptosis Induction:

  • Add RSL3 (GPX4 inhibitor) at varying concentrations (0–10 µM).

  • Control: Co-treat with Ferrostatin-1 (1 µM) to confirm cell death is ferroptosis-specific.

• Viability Assay:

  • Incubate for 18–24 hours.

  • Measure ATP or dehydrogenase activity (e.g., CellTiter-Glo or CCK-8).

• Outcome: If HTA-Me is successfully incorporated into membranes, the IC50 of RSL3 should decrease (cells become more sensitive) due to the presence of bis-allylic carbons in the 16:3 chain prone to oxidation.

References

• National Institutes of Health (NIH) - PubChem. (2024). Compound Summary: 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester.[3][4][5] Retrieved from [Link]

• Vaughan, V. C., et al. (2013). Marine polyunsaturated fatty acids and cancer therapy. British Journal of Cancer. (Cited in search results regarding PUFA mechanisms).

• SpectraBase. (2024). Mass Spectrometry Data for Methyl (7Z,10Z,13Z)-hexadecatrienoate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester | C17H28O2 | CID 14122944 - PubChem [pubchem.ncbi.nlm.nih.gov]

Studying plant-pathogen interactions with 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester

Target Molecule: 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester (16:3-ME)

Application: Lipidomic Profiling of Plant-Pathogen Interactions and Jasmonate Precursor Flux

Abstract & Biological Context

In the study of plant immunity, lipids are not merely structural components but dynamic signaling reservoirs. 7(Z),10(Z),13(Z)-Hexadecatrienoic acid (Roughanic acid, 16:3) is a critical polyunsaturated fatty acid (PUFA) found exclusively in the galactolipids of "16:3 plants" (e.g., Arabidopsis thaliana, Brassica spp., Spinacia oleracea).

Unlike the canonical octadecanoid pathway (derived from 18:3,

-linolenic acid), the hexadecanoid pathway utilizes 16:3 released from chloroplast monogalactosyldiacylglycerol (MGDG) to synthesize Jasmonic Acid (JA) via dinor-oxo-phytodienoic acid (dn-OPDA).

This Application Note details the use of 16:3 Methyl Ester as a quantitative standard to monitor the metabolic flux of this pathway during pathogen attack. By profiling the depletion of the 16:3 pool and its conversion to defense signals, researchers can dissect the contribution of plastidial lipid remodeling to systemic acquired resistance (SAR).

Mechanism of Action: The Hexadecanoid Pathway

In 16:3 plants, the plastid retains a "prokaryotic" lipid biosynthesis pathway. Upon pathogen recognition (e.g., via PAMP-triggered immunity), lipases (such as DAD1 or PLAs) hydrolyze MGDG, releasing free 16:3.

• Step 1: 16:3 is oxygenated by 13-Lipoxygenase (13-LOX).[1]

• Step 2: Converted to unstable allene oxides by Allene Oxide Synthase (AOS).[1]

• Step 3: Cyclized to dn-OPDA (dinor-12-oxo-phytodienoic acid).

• Step 4: Exported to the peroxisome and reduced to JA.

Why measure 16:3? A rapid decrease in the MGDG-bound 16:3 pool is a hallmark of the hypersensitive response (HR) and early defense signaling.

Figure 1: The Hexadecanoid Defense Pathway. In 16:3 plants, Roughanic acid is a direct precursor to Jasmonic Acid, bypassing the need for 18-carbon intermediates.

Experimental Application: Quantitative FAME Profiling

To study this interaction, researchers do not measure the methyl ester directly in the plant (as it is not the native biological form). Instead, total lipids are extracted and transesterified to Fatty Acid Methyl Esters (FAMEs).[2] The synthetic 16:3-ME standard is used to calibrate the Gas Chromatography-Mass Spectrometry (GC-MS) system to accurately quantify the biological 16:3 levels.

Protocol: Kinetic Profiling of 16:3 During Infection

Objective: Quantify the depletion of 16:3 fatty acids in Arabidopsis leaves following Botrytis cinerea infection.

Reagents Required:

• Standard: 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (High Purity >98%).

• Internal Standard: Pentadecanoic acid (15:0) or Heptadecanoic acid (17:0) (Non-endogenous markers).

• Antioxidant: Butylated hydroxytoluene (BHT) – Critical for protecting tri-unsaturated 16:3.

• Solvents: Methanol, Chloroform, Sulfuric Acid (2%), Hexane.

Step-by-Step Methodology

1. Plant Infection & Harvest

• Inoculate 4-week-old Arabidopsis rosettes with B. cinerea spore suspension (

  spores/mL).

• Timepoints: 0h, 6h, 12h, 24h post-infection.

• Harvest: Flash-freeze leaf tissue (100 mg) in liquid nitrogen immediately. Note: Lipases are extremely active; slow harvesting will result in artificial hydrolysis.

2. Lipid Extraction (Modified Bligh & Dyer)

• Homogenize tissue in 3 mL of Methanol:Chloroform (2:1 v/v) containing 0.01% BHT .

• Add 10 µg of Internal Standard (15:0).

• Vortex for 30 min at 4°C.

• Add 1 mL Chloroform and 1.8 mL 1M KCl. Centrifuge at 3,000 x g for 5 min.

• Collect the lower organic phase (containing lipids) and dry under Nitrogen gas.

3. Transesterification (Derivatization to FAMEs)

• Resuspend dried lipids in 1 mL 2% H₂SO₄ in Methanol .

• Why Acid Catalysis? Base catalysis (KOH) only transesterifies glycerolipids. Acid catalysis ensures free fatty acids (released during infection) are also methylated.

• Incubate at 80°C for 60 minutes.

• Cool, then add 1 mL Hexane and 1 mL Water.

• Vortex and centrifuge.[2][3] Collect the upper Hexane phase (containing 16:3-ME).

4. GC-MS Analysis

• Column: DB-23 or HP-88 (High polarity required to separate 16:3 isomers).

• Carrier Gas: Helium, 1 mL/min constant flow.

• Oven Program: 50°C (1 min) → 25°C/min to 175°C → 4°C/min to 240°C.

• Identification: Compare retention time and mass spectrum against the 16:3-ME commercial standard .

  • Key Ions: m/z 79, 67, 41 (typical PUFA fragments); Molecular ion usually weak.

Data Interpretation & Expected Results

The table below outlines the expected lipidomic shifts in a Resistant vs. Susceptible interaction.

Lipid Species	16:3 Plant (e.g., Arabidopsis)	18:3 Plant (e.g., Soybean)	Biological Implication
16:3 (Roughanic)	High Basal Levels (~15% of total FA)	Absent / Trace	Marker of prokaryotic plastid pathway.
Response to Pathogen	Rapid Decrease (-40% in 12h)	N/A	Flux into JA biosynthesis (Defense activation).
dn-OPDA Levels	Increase	Absent	Specific activation of hexadecanoid signaling.
JA Levels	Increase	Increase	Systemic defense induction.

Critical Analysis: If 16:3 levels remain stable despite infection, the plant may have a defect in lipase activity (e.g., dad1 mutants) or MGDG hydrolysis , leading to compromised JA signaling and susceptibility to necrotrophic pathogens.

Troubleshooting & Quality Control

• Issue: Loss of 16:3 signal.

  • Cause: Oxidation. 16:3 is highly unstable due to three double bonds.

  • Fix: Ensure BHT is fresh. Evaporate solvents under Nitrogen, never air.

• Issue: Peak Tailing or Ghost Peaks.

  • Cause: Incomplete methylation or column degradation.

  • Fix: Ensure the H₂SO₄ reagent is fresh. 16:3-ME requires a polar column; non-polar columns (DB-5) may co-elute it with 18:1 or 18:2.

• Issue: Distinguishing Isomers.

  • Note: Plants may contain small amounts of 7,10,13-16:3 (plastidial) and 4,7,10-16:3 (rare). The standard 7(Z),10(Z),13(Z) is the biologically relevant isomer for the JA pathway.

Workflow Visualization

Figure 2: Analytical workflow for converting plant lipids into measurable FAMEs.

References

• Browse, J., et al. (1986). "A mutant of Arabidopsis deficient in C18:3 and C16:3 leaf lipids." Plant Physiology. Link

• Wasternack, C., & Hause, B. (2013). "Jasmonates: biosynthesis, perception, signal transduction and action in plant stress response, growth and development."[4] Annals of Botany. Link

• Christie, W. W. "Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis." Lipid Library. Link

• Glauser, G., et al. (2009). "Spatial and temporal dynamics of jasmonate synthesis and accumulation in Arabidopsis in response to wounding." Journal of Biological Chemistry. Link

• Zoeller, M., et al. (2012). "Lipid profiling of the Arabidopsis hypersensitive response reveals specific changes in lipid classes and fatty acid composition." Plant Physiology. Link

Sources

• 1. Action and Biosynthesis of Jasmonic Acid | PPTX [slideshare.net]
• 2. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 3. A direct method for fatty acid methyl ester synthesis: application to wet meat tissues, oils, and feedstuffs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Jasmonic Acid and Its Precursor 12-Oxophytodienoic Acid Control Different Aspects of Constitutive and Induced Herbivore Defenses in Tomato - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Kinetic Profiling and Metabolite Analysis of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester with Lipoxygenases

Abstract & Introduction

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (HTA-Me), also known as Roughanic acid methyl ester, is a C16 polyunsaturated fatty acid (PUFA) analog of

-linolenic acid. While naturally abundant in specific plant galactolipids (e.g., Solanaceae), it serves as a critical probe in lipid biochemistry for studying chain-length specificity in Lipoxygenase (LOX) signaling.

The Substrate Paradox: Most mammalian Lipoxygenases (e.g., 5-LOX, 15-LOX) strictly require a free carboxylate headgroup for substrate alignment via an arginine residue in the active site. However, Soybean Lipoxygenase-1 (sLOX-1) displays unique substrate promiscuity, capable of oxygenating methyl esters, albeit with altered kinetics and regioselectivity.

This guide provides a dual-track workflow:

• Direct Enzymology: Utilizing HTA-Me directly with sLOX-1.

• Hydrolysis-First: Converting HTA-Me to the free acid (HTA) for mammalian LOX profiling.

Structural Mechanism

LOX enzymes target the 1,4-cis,cis-pentadiene system. In HTA-Me, this system exists at carbons 7, 10, and 13.[1][2] The enzyme abstracts a hydrogen from the bis-allylic carbon (C11), leading to oxygen insertion.

Figure 1: Bifurcated workflow for HTA-Me processing. Mammalian LOXs require the hydrolysis step, while sLOX-1 can accept the ester directly.

Protocol A: Substrate Preparation (Saponification)

Requirement: Mandatory for 5-LOX, 12-LOX, and 15-LOX assays. Objective: Hydrolyze the methyl ester to generate the free acid without oxidizing the sensitive cis double bonds.

Materials

• HTA-Me (10 mg neat oil or ethanol solution)

• 0.5 M KOH in Methanol (freshly prepared)

• 1.0 M HCl

• Hexane (HPLC Grade)

• Nitrogen gas stream[3]

Step-by-Step Methodology

• Evaporation: If HTA-Me is in solvent, evaporate to dryness under a gentle stream of

  .

• Hydrolysis: Resuspend 10 mg HTA-Me in 1.0 mL of 0.5 M KOH/MeOH .

• Incubation: Vortex for 30 seconds. Incubate at 37°C for 60 minutes in the dark (protects from photo-oxidation).

• Acidification: Cool to room temperature. Add 1.0 mL of distilled water. Carefully adjust pH to ~3.0 using 1.0 M HCl (approx. 500-600 µL). Note: The solution will turn cloudy as the free fatty acid precipitates.

• Extraction: Add 2.0 mL Hexane. Vortex vigorously for 1 minute. Centrifuge at 2,000 x g for 2 minutes to separate phases.

• Recovery: Collect the upper organic layer (Hexane). Repeat extraction once more. Combine hexane fractions.

• Reconstitution: Evaporate hexane under

  . Reconstitute immediately in ethanol (for UV assays) or DMSO (for cellular assays) to a stock concentration of 10 mM.

Protocol B: Spectrophotometric Kinetic Assay

Target Enzyme: Soybean Lipoxygenase-1 (sLOX-1) or 15-LOX (using hydrolyzed substrate). Principle: Formation of the conjugated diene system in the hydroperoxide product results in an absorbance increase at 234 nm (

).

Experimental Setup

Component	Concentration	Volume (µL)	Notes
Buffer	0.1 M Borate (pH 9.0)	980	pH 9.0 is optimal for sLOX-1; use PBS pH 7.4 for mammalian LOX.
Substrate	100 µM (Final)	10	Add HTA-Me (or HTA) from 10 mM stock.
Enzyme	~100 units	10	Initiate reaction last.
Total	1000

Workflow

• Blanking: Place a quartz cuvette containing buffer and substrate (no enzyme) into the spectrophotometer. Zero the instrument at 234 nm.

• Equilibration: Allow the cuvette to reach 25°C.

• Initiation: Add the LOX enzyme.[4] Quickly mix by inversion (do not vortex vigorously to avoid bubble formation).

• Monitoring: Record Absorbance (

  ) every 1 second for 180 seconds.

• Calculation:

  (Where 0.025 is the extinction coefficient correction for path length and molarity).

Critical Note on Esters: When using HTA-Me directly with sLOX-1, expect a lag phase of 30–60 seconds before linear velocity is achieved, attributed to the slower alignment of the hydrophobic ester in the active site.

Protocol C: Metabolite Identification via LC-MS/MS

Objective: Distinguish between the 11-hydroperoxy (11-HpHT) and 14-hydroperoxy (14-HpHT) products.

Sample Preparation[3][4][5][6]

• Quench the LOX reaction (from Protocol B) at 5 minutes by adding 2 volumes of ice-cold Methanol.

• Add reducing agent (

  or ) to convert unstable hydroperoxides (HpHT) to stable alcohols (HHT).

• Centrifuge (10,000 x g, 10 min) to remove protein. Inject supernatant.[3]

LC-MS/MS Parameters

• System: Triple Quadrupole MS coupled to UHPLC.

• Column: C18 Reverse Phase (2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: 40% B to 90% B over 10 minutes.

MRM Transitions (Negative Ion Mode)

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Structural Inference
11-HHT	267.2	167.1	18	Cleavage to hydroxyl group
14-HHT	267.2	207.1	16	Characteristic distal fragment
HTA (Free Acid)	251.2	251.2	5	Parent ion monitoring

Expected Results & Troubleshooting

Kinetic Comparison

The following table illustrates typical relative rates of oxygenation for HTA derivatives compared to the standard Linoleic Acid.

Substrate	Enzyme	Relative Rate (%)	Major Product
Linoleic Acid (18:2)	sLOX-1	100%	13-HpODE
HTA (Free Acid)	sLOX-1	~60-80%	11-HpHT (S-isomer)
HTA-Me (Ester)	sLOX-1	~15-30%	11-HpHT (Racemic shift possible)
HTA-Me (Ester)	5-LOX (Human)	< 1%	N/A (Requires hydrolysis)

Troubleshooting Guide

• No Activity with HTA-Me: Ensure you are using Soybean LOX-1 (pH 9.0). Mammalian LOXs will not process the ester significantly. If using mammalian LOX, perform Protocol A (Hydrolysis) first.

• High Background at 234nm: HTA-Me is prone to auto-oxidation. Ensure the starting material is stored at -20°C under argon. Run a "Substrate Only" blank.

• Cloudy Reaction: HTA-Me is less soluble in aqueous buffer than the free acid. Use a detergent (e.g., 0.01% Tween-20) if precipitation occurs, though this may slightly inhibit enzyme rate.

References

• Grechkin, A. N., et al. (2010). "Lipoxygenase oxidation of (7Z,10Z,13Z)-hexadecatrienoic acid." Biochemistry (Moscow), 75(6), 734-739. (Demonstrates sLOX-1 specificity for 16:3). Available at: [Link]

• Axelrod, B., et al. (1981). "Lipoxygenase from soybeans." Methods in Enzymology, 71, 441-451.[5] (Standard LOX assay protocols). Available at: [Link]

• NIST Chemistry WebBook. 7,10,13-Hexadecatrienoic acid, methyl ester Spectral Data. Available at: [Link]

Sources

• 1. 7,10,13-Hexadecatrienoic acid, methyl ester [webbook.nist.gov]
• 2. 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester | C17H28O2 | CID 14122944 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Lipoxygenase-1 from soybean seed inhibiting the activity of pancreatic lipase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Degradation pathways of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester under oxidative stress

This technical support guide is designed for researchers, scientists, and drug development professionals investigating the oxidative degradation of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester. Here, we provide in-depth troubleshooting advice, frequently asked questions, detailed experimental protocols, and a mechanistic overview of the degradation pathways to support your research endeavors.

Mechanistic Overview: Degradation Pathways

The oxidative degradation of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester, a polyunsaturated fatty acid (PUFA) methyl ester, is a complex process initiated by oxidative stress. This process can be broadly categorized into autoxidation, photo-oxidation, and thermal degradation, each with distinct initiation mechanisms but converging on similar propagation and termination pathways.

Autoxidation

Autoxidation is a free-radical chain reaction that proceeds in three main stages:

• Initiation: The process begins with the abstraction of a hydrogen atom from one of the doubly allylic methylene groups (at C-9 or C-12) of the hexadecatrienoic acid methyl ester. This is the most energetically favorable position for hydrogen abstraction due to the resonance stabilization of the resulting carbon-centered radical.[1]

• Propagation: The carbon-centered radical rapidly reacts with molecular oxygen to form a peroxyl radical. This peroxyl radical can then abstract a hydrogen atom from another molecule of the fatty acid methyl ester, propagating the chain reaction and forming a lipid hydroperoxide (LOOH). These hydroperoxides are the primary products of autoxidation.[2]

• Termination: The chain reaction is terminated when two radical species react with each other to form non-radical products.

The initial hydroperoxides are unstable and can decompose, especially in the presence of metal ions or heat, to form a variety of secondary oxidation products, including aldehydes, ketones, alcohols, and short-chain hydrocarbons.[3]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the study of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester degradation.

Q1: My GC-MS results for oxidized samples are inconsistent and show a wide variety of peaks. How can I identify the key degradation products?

A1: This is a common challenge due to the complexity of the degradation pathways.

• Causality: The numerous peaks likely represent a mixture of positional and geometric isomers of hydroperoxides and a diverse array of secondary oxidation products. The high reactivity of the peroxyl radicals leads to the formation of multiple hydroperoxide isomers. For 7(Z),10(Z),13(Z)-hexadecatrienoic acid, oxidation can be initiated at several positions, leading to a complex product mixture.[2]

• Troubleshooting Steps:

  • Derivatization: To improve the stability and volatility of the analytes for GC-MS analysis, it is crucial to reduce the hydroperoxides to their corresponding hydroxides using a mild reducing agent like sodium borohydride. These more stable hydroxy derivatives can then be silylated (e.g., with BSTFA) to further enhance their chromatographic properties.[4]

  • Mass Spectral Library Comparison: Compare your mass spectra with established libraries for fatty acid methyl ester oxidation products. Pay close attention to characteristic fragmentation patterns.

  • Chemical Ionization (CI): For better molecular ion identification, consider using chemical ionization (CI) in addition to electron ionization (EI). CI is a softer ionization technique that often preserves the molecular ion, aiding in the identification of the molecular weight of the degradation products.[5]

  • Standard Compounds: Whenever possible, use commercially available standards of expected oxidation products (e.g., specific aldehydes or hydroxy fatty acids) to confirm retention times and mass spectra.

Q2: I am observing low recovery of my target analytes. What are the potential causes and solutions?

A2: Low recovery can be attributed to several factors, from sample preparation to analytical conditions.

• Causality:

  • Analyte Instability: Hydroperoxides are thermally labile and can degrade in the GC injector port. Secondary aldehydes can be volatile and may be lost during sample evaporation steps.

  • Adsorption: Oxidized lipids, being more polar than their non-oxidized counterparts, can adsorb to active sites on glassware, septa, and the GC column.

  • Inefficient Extraction: The polarity of the extraction solvent may not be suitable for the range of oxidation products.

• Troubleshooting Steps:

  • Optimize GC Inlet Temperature: Use the lowest possible injector temperature that still allows for efficient volatilization of your derivatized analytes to minimize on-column degradation.

  • Solvent Choice for Extraction: Use a solvent mixture with a range of polarities, such as a Folch extraction (chloroform:methanol), to ensure efficient extraction of both non-polar and polar oxidation products.[6]

  • Use of an Internal Standard: Incorporate an internal standard early in your sample preparation to correct for losses during extraction and analysis. The internal standard should be structurally similar to the analytes of interest but not present in the sample.

  • Deactivate Glassware: Silanize all glassware to minimize active sites for analyte adsorption.

Q3: My HPLC chromatograms show broad peaks and poor resolution. How can I improve my separation?

A3: Poor chromatography in HPLC is often related to the mobile phase, column chemistry, or interactions with the analytical system.

• Causality:

  • Mobile Phase Incompatibility: The mobile phase may not be optimal for the separation of the various isomers of oxidized lipids.

  • Column Overload: Injecting too concentrated a sample can lead to peak broadening.

  • Secondary Interactions: Polar analytes can interact with metal surfaces in the HPLC system, leading to peak tailing.

• Troubleshooting Steps:

  • Gradient Optimization: Develop a gradient elution method to effectively separate compounds with a wide range of polarities. Start with a less polar mobile phase and gradually increase the polarity.

  • Column Selection: Consider using a column with a different stationary phase chemistry (e.g., a different C18 phase or a phenyl-hexyl phase) to alter the selectivity of the separation.

  • Sample Dilution: Analyze a dilution series of your sample to ensure you are not overloading the column.

  • System Passivation: If peak tailing is a significant issue, consider passivating your HPLC system with an acid wash to remove metal contaminants, or use a system with biocompatible components.

Q4: I am concerned about the formation of artifacts during my sample preparation. What are the common artifacts and how can I avoid them?

A4: Artifact formation is a critical issue in lipid peroxidation studies.

• Causality:

  • Transmethylation Conditions: Harsh acidic or basic conditions during the conversion of oxidized lipids to their methyl esters can lead to the degradation of hydroperoxides and the formation of by-products.[7]

  • Spontaneous Oxidation: Samples can undergo further oxidation during preparation and storage if not handled under an inert atmosphere and protected from light.[8]

• Troubleshooting Steps:

  • Mild Derivatization: Use mild transmethylation methods, such as those employing trimethylsilyldiazomethane, to minimize artifact formation.

  • Inert Atmosphere: Perform all sample preparation steps under a nitrogen or argon atmosphere to prevent further oxidation.

  • Antioxidant Addition: Add an antioxidant, such as butylated hydroxytoluene (BHT), to your samples during extraction and storage to quench free radical reactions.[8]

  • Light Protection: Protect your samples from light at all stages of the experiment, as photo-oxidation can generate additional degradation products.

Visualizing the Degradation Pathway

The following diagram illustrates the initial steps in the autoxidation of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of fatty acid methyl esters by GC-triple quadrupole MS using electron and chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fortunejournals.com [fortunejournals.com]

Choosing the right GC column for separating 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester isomers

Topic: Optimization of Column Selection & Methodology for 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester (Roughanic Acid ME)

Ticket #402: Senior Scientist Note

From: Dr. Aris V., Senior Application Scientist Subject: Resolution of Positional Isomers in C16:3 FAME Analysis

The separation of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester (often referred to as Roughanic acid methyl ester) presents a specific chromatographic challenge. Unlike standard FAME profiling where separation by carbon number suffices, this analysis requires resolving positional isomers —specifically distinguishing the n-3 structure (7,10,[1]13) from the n-4 isomer (6,9,[1]12) or n-6 analogs often found in complex algal or botanical lipid extracts.[1]

Standard PEG (Wax) columns often fail to resolve these critical pairs due to insufficient interaction with the

-electron systems of the double bonds. For definitive identification, we must move beyond boiling-point separation to polarity-driven separation using bis-cyanopropyl phases.[1]

Section 1: Column Selection Guide

The Core Decision: PEG vs. Cyanopropyl

The choice of stationary phase dictates the elution order and resolution of your isomers.

Feature	Polyethylene Glycol (PEG)	Bis-Cyanopropyl Polysiloxane
Commercial Names	DB-Wax, HP-INNOWax, VF-WAXms	SP-2560, CP-Sil 88, HP-88, DB-23
Primary Mechanism	Volatility (Carbon Number) > Polarity	Polarity (Dipole-Dipole) > Volatility
C16:3 Isomer Resolution	Poor. 7,10,13-C16:3 often co-elutes with C17:0 or other C16 PUFAs.[1]	Excellent. Strong interaction with double bonds shifts retention times significantly, separating n-3 from n-4 isomers.[1]
Elution Order	Saturated Mono Di Tri	Saturated Mono Di Tri (but with wider gaps between unsaturation degrees).[1]
Recommendation	Use only for general profiling (Total C16:3).[1]	REQUIRED for isomer-specific quantification (7,10,13 vs. 6,9,12).

Visual Decision Tree: Selecting the Right Column

Use this logic flow to determine the specific column dimensions required for your sample matrix.

Caption: Decision matrix for selecting GC stationary phases based on sample complexity and isomeric resolution requirements.

Section 2: Validated Experimental Protocol

Method ID: ISO-C16-PUFA-100 Objective: Baseline separation of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester from C16:4 and C17:0 interferences.[1]

1. System Configuration

• GC System: Agilent 7890/8890 or equivalent.[1]

• Detector: FID (Flame Ionization Detector) - 250°C.[1]

• Column: SP-2560 or CP-Sil 88 (100 m

  0.25 mm ID 0.20 µm df).[1]

  • Note: The 100m length is non-negotiable for baseline resolution of the n-3 vs n-4 isomers in complex matrices [1].[1]

2. Carrier Gas Parameters

• Gas: Hydrogen (

  ) or Helium ( ).[1]

• Mode: Constant Flow.[1]

  • Hydrogen:[2] 1.0 mL/min (Linear velocity ~35 cm/sec).[1] Preferred for speed and efficiency.

  • Helium: 1.2 mL/min (Linear velocity ~20 cm/sec).[1]

3. Temperature Program (Critical)

Isomeric separation on cyanopropyl phases is highly temperature-dependent.[1] A shallow ramp is required in the C16 elution window.[1]

• Initial: 140°C (Hold 5 min).

• Ramp 1: 4°C/min to 240°C.

• Hold: 240°C for 15-20 min.

  • Total Run Time: ~35-40 minutes (with

    ).[1]

4. Sample Injection

• Temp: 250°C.

• Split Ratio: 50:1 to 100:1 (Prevent column overload which causes peak fronting and loss of resolution).

• Solvent: Hexane or Isooctane.[1]

Section 3: Troubleshooting & FAQ

Common Inquiry: "My C16:3 peak has a shoulder or looks split."

Diagnosis: This is likely co-elution with C16:4 (6,9,12,15) or a cis/trans isomer shift.[1] Solution:

• Check Temperature: Cyanopropyl phases are sensitive.[1] Lower the ramp rate to 2°C/min between 170°C and 200°C.

• Verify Load: Dilute the sample 1:10. Overloading causes peak broadening that masks isomer separation.

Common Inquiry: "Retention time shifting on CP-Sil 88."

Diagnosis: "Bleed-induced Phase Shift." Highly polar columns are susceptible to moisture and oxygen damage, which strips the cyanopropyl phase.[1] Solution:

• Install a moisture/oxygen trap on the carrier gas line.[1]

• Never heat the column above 250°C (isothermal limit).

• Use Retention Time Locking (RTL) with a C16:0 internal standard to recalibrate the method.

Visual Troubleshooting: Co-elution Logic

Caption: Step-by-step troubleshooting flow for resolving co-eluting FAME isomers.

References

• Restek Corporation. (2020).[1] High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek Resource Hub.[1] [Link]

• Agilent Technologies. (2005).[1] Column Selection for the Analysis of Fatty Acid Methyl Esters Application Note. Agilent.com. [Link]

• AOCS. (2017). Retention Order of Fatty Acids and Triacylglycerols. AOCS Lipid Library.[1] [Link]

Sources

• 1. jeol.com [jeol.com]
• 2. agilent.com [agilent.com]

Technical Support Center: Quantification of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

Welcome to the technical support center for the quantitative analysis of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this resource based on technical expertise and field-proven insights to help you overcome common challenges in your experimental workflow.

Introduction

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester is a polyunsaturated fatty acid methyl ester (FAME) of significant interest in various research areas.[1][2] Its accurate quantification is crucial for understanding its biological roles and for applications in drug development. Gas chromatography (GC) coupled with mass spectrometry (MS) or flame ionization detection (FID) is a common analytical technique for FAME analysis.[3][4] However, developing a robust and reliable calibration curve for quantification can present several challenges. This guide will address these issues in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is a calibration curve and why is it important for quantifying 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester?

A calibration curve is a fundamental tool in analytical chemistry used to determine the concentration of an unknown sample by comparing its analytical signal to the signals of a series of standards with known concentrations. For the quantification of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester, a well-constructed calibration curve ensures the accuracy and reliability of the results. The linearity of the curve, typically assessed by the coefficient of determination (R²), is a critical parameter in method validation, with a generally accepted value of R² > 0.99.[5]

Q2: What are the common analytical methods for quantifying 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester?

Gas chromatography (GC) is the most prevalent technique for the analysis of FAMEs due to their volatility and thermal stability.[4] The free fatty acid is typically derivatized to its methyl ester to improve chromatographic properties.[4][6] Common detectors used with GC include Flame Ionization Detection (FID) and Mass Spectrometry (MS).[3] GC-MS offers higher selectivity and sensitivity, especially when using techniques like Selected Ion Monitoring (SIM).[3][7]

Q3: Why is derivatization necessary for the analysis of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid?

Derivatization is a crucial step to convert the polar carboxylic acid group of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid into a less polar and more volatile methyl ester.[4][8] This process, typically achieved through esterification or transesterification, offers several advantages for GC analysis:

• Increased Volatility: FAMEs are more volatile than their corresponding free fatty acids, allowing them to be analyzed at lower temperatures and reducing the risk of thermal degradation.[4]

• Improved Peak Shape: Derivatization minimizes peak tailing caused by the interaction of the polar carboxyl group with active sites in the GC system, leading to sharper and more symmetrical peaks.[6]

• Enhanced Stability: The methyl ester form is generally more stable during GC analysis.

Common derivatization reagents include methanolic HCl, BF₃ in methanol, and methanolic potassium hydroxide.[9]

Q4: What is an internal standard and should I use one for my analysis?

An internal standard (IS) is a compound with similar chemical properties to the analyte that is added in a constant amount to all samples, standards, and blanks. The use of an IS is highly recommended for FAME quantification as it helps to correct for variations in sample preparation, injection volume, and instrument response.[10] For the analysis of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester, a suitable internal standard would be a fatty acid methyl ester that is not naturally present in the sample, such as methyl heptadecanoate (C17:0) or a deuterated analog of the analyte.[10]

Troubleshooting Guide: Calibration Curve Issues

This section provides a detailed guide to troubleshooting common problems encountered when generating a calibration curve for 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester quantification.

Issue 1: Non-Linear Calibration Curve (Poor R² value)

A non-linear calibration curve is a frequent problem that can arise from various sources. A low coefficient of determination (R² < 0.99) indicates a poor fit of the data to a linear model and can lead to inaccurate quantification.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Detector Saturation	At high concentrations, the detector response may become non-linear as it reaches its saturation point.	Dilute the higher concentration standards and re-analyze. If the issue persists, consider reducing the injection volume or using a split injection.
Active Sites in the GC System	Polar analytes like FAMEs can interact with active sites (e.g., silanol groups) in the inlet liner, column, or detector, leading to peak tailing and reduced response at lower concentrations.[11][12]	- Use a deactivated inlet liner. - Condition the GC column according to the manufacturer's instructions. - Consider using a more inert column phase.
Incomplete Derivatization	If the derivatization reaction is incomplete, the response will not be proportional to the concentration.	- Optimize the derivatization reaction conditions (time, temperature, reagent concentration). - Ensure the sample is dry, as water can interfere with some derivatization reactions.
Analyte Degradation	Polyunsaturated fatty acid methyl esters can be susceptible to degradation at high temperatures in the GC inlet.	- Lower the injector temperature. - Use a pulsed splitless or cool on-column injection technique if available.
Inappropriate Calibration Range	The selected concentration range may be too wide, extending beyond the linear dynamic range of the instrument.	Narrow the calibration range or use a weighted linear regression or a quadratic curve fit if appropriate and validated.[13][14]

Issue 2: Poor Reproducibility of Calibration Points

Poor reproducibility, where repeated injections of the same standard yield significantly different responses, can compromise the reliability of your calibration curve.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Inconsistent Injection Volume	Manual injections can introduce variability. Autosamplers can also have issues with syringe wear or air bubbles.	- Use a calibrated autosampler for precise and repeatable injections. - Visually inspect the syringe for air bubbles before each run. - Perform regular maintenance on the autosampler syringe.
Sample Evaporation	Volatile solvents used for standards can evaporate over time, leading to an increase in concentration.	- Use vials with tight-sealing caps. - Prepare fresh standards regularly. - Store standards at an appropriate temperature (e.g., -20°C) when not in use.[1]
Instrument Instability	Fluctuations in gas flows, temperatures, or detector electronics can cause inconsistent responses.	- Allow the GC-MS system to stabilize before starting the analysis. - Check for leaks in the gas lines. - Monitor system parameters (e.g., pressure, flow rates) throughout the run sequence.
Inconsistent Derivatization	Variability in the derivatization procedure between standards will lead to inconsistent results.	- Ensure precise and consistent addition of derivatization reagents to all standards. - Use a consistent reaction time and temperature for all standards.

Issue 3: Matrix Effects

Matrix effects occur when components in the sample matrix interfere with the analysis of the target analyte, leading to either suppression or enhancement of the analytical signal.[7]

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Co-eluting Compounds	Other compounds in the sample extract may co-elute with the analyte, interfering with its detection, especially with non-specific detectors like FID.	- Optimize the GC temperature program to improve chromatographic resolution. - Use a more selective detector like a mass spectrometer in SIM mode to monitor for unique fragment ions of the analyte.[3][7]
Matrix-Induced Signal Enhancement or Suppression	Components in the matrix can affect the ionization efficiency of the analyte in the MS source or the response of the FID.	- Prepare calibration standards in a matrix that closely matches the sample matrix (matrix-matched calibration). - Use the standard addition method for quantification. - Employ a robust sample cleanup procedure to remove interfering matrix components.

Experimental Protocols & Workflows

Protocol 1: Preparation of Calibration Standards

Objective: To prepare a series of calibration standards of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester for generating a calibration curve.

Materials:

• 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester standard (≥98% purity)

• Internal Standard (e.g., Methyl heptadecanoate)

• High-purity solvent (e.g., hexane or isooctane)

• Volumetric flasks (Class A)

• Micropipettes

Procedure:

• Prepare a Primary Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of the 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester standard.

  • Dissolve the standard in the chosen solvent in a 10 mL volumetric flask and bring to volume.

• Prepare an Internal Standard Stock Solution (e.g., 1000 µg/mL):

  • Follow the same procedure as in step 1 for the internal standard.

• Prepare a Working Standard Solution:

  • Dilute the primary stock solution to an intermediate concentration (e.g., 100 µg/mL).

• Prepare Calibration Standards:

  • Perform serial dilutions of the working standard solution to create a series of at least five calibration standards covering the expected concentration range of the samples.

  • Add a constant amount of the internal standard stock solution to each calibration standard.

Example Calibration Standard Concentrations:

Standard Level	Concentration of Analyte (µg/mL)	Concentration of IS (µg/mL)
1	0.1	10
2	0.5	10
3	1.0	10
4	5.0	10
5	10.0	10

Workflow for Troubleshooting Calibration Curve Issues

Caption: Troubleshooting workflow for calibration curve issues.

GC-MS Analysis Workflow

Caption: General workflow for GC-MS analysis of FAMEs.

References

• 7,10,13-Hexadecatrienoic acid, methyl ester. (n.d.). NIST Chemistry WebBook. Retrieved January 30, 2026, from [Link]

• 7,10,13-Hexadecatrienoic acid, methyl ester. (n.d.). NIST Chemistry WebBook. Retrieved January 30, 2026, from [Link]

• 7,10,13-Hexadecatrienoic acid methyl ester. (n.d.). PubChem. Retrieved January 30, 2026, from [Link]

• 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester. (n.d.). Genprice. Retrieved January 30, 2026, from [Link]

• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. (n.d.). Shimadzu. Retrieved January 30, 2026, from [Link]

• Dodds, E. D., McCoy, M. R., Rea, L. D., & Kennish, J. M. (2005). Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. Lipids, 40(4), 419–428.

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). (n.d.). Restek. Retrieved January 30, 2026, from [Link]

• Non-linear calibration GCMS. (2009, April 24). Chromatography Forum. Retrieved January 30, 2026, from [Link]

• FAME ANALYSIS. (n.d.). ResearchGate. Retrieved January 30, 2026, from [Link]

• Detection and Quantification of Fatty Acid Methyl Esters (FAMES) in Jet Fuel by GCxGC-TOFMS. (n.d.). LECO. Retrieved January 30, 2026, from [Link]

• Quantification of Fatty Acid Methyl Esters in Various Biological Matrices by LC-DAD and LC-MS after One-Step Transesterification. (2016). ResearchGate. Retrieved January 30, 2026, from [Link]

• Calibration curve used for the quantification of fatty acid methyl esters. (n.d.). ResearchGate. Retrieved January 30, 2026, from [Link]

• Determination of Fatty Acid Methyl Esters in Edible Argan Oil. (n.d.). SCION Instruments. Retrieved January 30, 2026, from [Link]

• GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. (2011, November 21). Agilent. Retrieved January 30, 2026, from [Link]

• Assessment of Fatty Acid Concentrations Among Blood M
• Acids: Derivatization for GC Analysis. (n.d.).
• Gas Chromatography Problem Solving and Troubleshooting. (n.d.). MilliporeSigma.

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). (2020, October 19). Restek Resource Hub. Retrieved January 30, 2026, from [Link]

• Martin, J., Gracia, A., & Asuero, A. (2017). Fitting Nonlinear Calibration Curves: No Models Perfect.

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. (n.d.). ResearchGate. Retrieved January 30, 2026, from [Link]

• I'm getting non-linear response. (2021, March 7). Reddit. Retrieved January 30, 2026, from [Link]

• Improving the Analysis of Fatty Acid Methyl Esters Using Automated Sample Preparation Techniques. (2011, April 21). Agilent. Retrieved January 30, 2026, from [Link]

• Guide to Derivatiz

• Non-linear Calibration. (2014, August 22). LCGC Europe. Retrieved January 30, 2026, from [Link]

• FAEE / FAME Fatty Acid Standards. (n.d.). Reagecon. Retrieved January 30, 2026, from [Link]

• Derivatization Methods in GC and GC/MS. (n.d.). Semantic Scholar. Retrieved January 30, 2026, from [Link]

• Standard Test Method for Determination of Fatty Acid Methyl Esters (FAME) in Aviation Turbine Fuel using Mid-Infrared Laser Spectroscopy. (2023). ASTM International. Retrieved January 30, 2026, from [Link]

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Impact of solvent choice on the stability of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester

Welcome to the technical support guide for 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on ensuring the stability of this polyunsaturated fatty acid methyl ester (PUFAME) by focusing on the critical role of solvent selection. Here, you will find answers to frequently asked questions and troubleshooting advice to navigate challenges during your experimental workflows.

Introduction to Stability Concerns

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester is a valuable polyunsaturated lipid for various research applications.[1] However, its three double bonds make it highly susceptible to degradation, primarily through oxidation. The choice of solvent is not merely a matter of solubility but a crucial parameter that can significantly impact the rate and pathway of degradation, potentially compromising experimental results. This guide will delve into the nuances of solvent selection for storage, sample preparation, and analysis to help you maintain the integrity of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester?

A1: The primary degradation pathway is autoxidation , a free-radical chain reaction involving atmospheric oxygen. This process is initiated by factors such as heat, light, and the presence of metal ions. The key steps involve the abstraction of a hydrogen atom from a doubly allylic position, leading to the formation of a lipid radical, which then reacts with oxygen to form a peroxyl radical. This peroxyl radical can then abstract a hydrogen from another PUFAME molecule, propagating the chain reaction and leading to the formation of hydroperoxides. These hydroperoxides are unstable and can decompose into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain fatty acids.

Q2: How does the choice of solvent influence the stability of this FAME?

A2: Solvents can influence stability in several ways:

• Oxygen Solubility: The solubility of oxygen varies in different solvents, which can affect the rate of autoxidation.

• Solvent Polarity: Solvent polarity can influence the kinetics of free radical reactions. While there is a lack of specific kinetic data for this particular FAME in various solvents, studies on other lipids suggest that solvent polarity can impact the rate of autoxidation.[2] Protic solvents, like methanol and ethanol, can form hydrogen bonds and may participate in or influence the kinetics of radical reactions differently than aprotic solvents like hexane or acetonitrile.[2]

• Presence of Impurities: Solvents can contain impurities, such as trace metals or peroxides, which can initiate or accelerate oxidation. Using high-purity, analytical grade solvents is crucial.

• Co-extraction of other substances: When extracting from a biological matrix, the choice of solvent will determine which other compounds are co-extracted. For example, more polar solvents might extract natural antioxidants that could protect the FAME, while non-polar solvents might not.

Q3: What is the recommended solvent for long-term storage?

A3: For long-term storage, a non-polar, aprotic solvent such as hexane or heptane is generally recommended.[3][4] These solvents have low oxygen solubility and are less likely to participate in free-radical reactions. It is crucial to use high-purity, peroxide-free solvents. The standard should be stored at -20°C or lower , in an amber vial to protect from light, and the headspace should be purged with an inert gas like argon or nitrogen to minimize exposure to oxygen.

Q4: Can I use ethanol or methanol for storage?

A4: While ethanol and methanol are common solvents in biological research, they are generally not the first choice for long-term storage of PUFAMEs. These protic solvents can potentially participate in side reactions. However, for short-term storage or for creating working solutions for immediate use in biological assays where solvent miscibility with aqueous media is required, ethanol can be used. If ethanol is used, it should be of the highest purity, degassed, and the solution should be stored under the same stringent conditions as with hexane (low temperature, darkness, inert atmosphere).

Troubleshooting Guide

This section addresses common issues encountered during the handling and analysis of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester that may be related to solvent choice and compound stability.

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Rationale
Loss of parent compound peak intensity in GC-MS/HPLC over time.	Degradation of the FAME due to oxidation.	1. Verify Storage Conditions: Ensure the standard is stored at ≤ -20°C, protected from light, and under an inert atmosphere.[5] 2. Evaluate Solvent Choice: If stored in a protic solvent like ethanol, consider switching to a high-purity, non-polar aprotic solvent like hexane for long-term storage.[3][4] 3. Check Solvent Purity: Use fresh, unopened, high-purity solvents. Older solvents can accumulate peroxides which initiate oxidation.
Appearance of new, unidentified peaks in the chromatogram (Ghost Peaks).	Formation of oxidation products (e.g., hydroperoxides, aldehydes, ketones). Contamination from the solvent or system.	1. Analyze a Solvent Blank: Inject a sample of the solvent used to dissolve the FAME. This will help determine if the ghost peaks are from the solvent itself.[6][7] 2. GC-MS Analysis of New Peaks: Attempt to identify the new peaks by their mass spectra. Common degradation products of PUFAMEs will have characteristic fragmentation patterns. 3. Solvent Polarity Mismatch in GC: In GC analysis, a mismatch between the solvent polarity and the stationary phase can sometimes cause peak shape issues, including tailing, which might be misinterpreted as new peaks.[8]
Peak tailing in GC analysis.	Interaction of the analyte with active sites in the GC system. Solvent-phase polarity mismatch.	1. Inlet Maintenance: Clean or replace the GC inlet liner and septum. Active sites can develop on dirty liners. 2. Column Trimming: Trim the first few centimeters of the GC column to remove any non-volatile residues or active sites. 3. Solvent and Stationary Phase Compatibility: Ensure the solvent used to inject the sample is compatible with the GC column's stationary phase. For example, injecting a very polar solvent onto a non-polar column can sometimes cause peak distortion.[8]
Irreproducible quantification results.	Inconsistent degradation of the FAME in working solutions.	1. Prepare Fresh Working Solutions: Prepare working solutions fresh daily from a concentrated stock stored under optimal conditions. 2. Use an Internal Standard: Incorporate a stable, deuterated internal standard to account for variations in sample preparation and injection. 3. Minimize Exposure to Air and Light: During sample preparation, work quickly and keep vials capped and protected from light as much as possible.

Experimental Protocols

Protocol 1: Recommended Storage of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

• Solvent Selection: Use high-purity, peroxide-free n-hexane.

• Preparation of Stock Solution:

  • Allow the neat standard to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Prepare a concentrated stock solution (e.g., 1-10 mg/mL) in n-hexane.

  • Use volumetric flasks for accurate concentration determination.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller volume amber glass vials with PTFE-lined caps. This minimizes the number of freeze-thaw cycles for the main stock.

  • Before sealing, gently flush the headspace of each vial with a stream of dry argon or nitrogen for 30-60 seconds.

  • Store the vials at -20°C or -80°C.

Protocol 2: Monitoring Stability by GC-MS

• Sample Preparation:

  • Prepare a working solution of the FAME in the solvent to be tested (e.g., hexane, ethanol, acetonitrile) at a known concentration (e.g., 100 µg/mL).

  • Divide the solution into multiple vials for time-point analysis (e.g., T=0, T=24h, T=48h, etc.).

  • Store the vials under the desired experimental conditions (e.g., benchtop exposed to light and air, or in a controlled temperature incubator).

• GC-MS Analysis:

  • Use a GC-MS system equipped with a suitable capillary column for FAME analysis (e.g., a polar phase like a wax column or a cyanopropyl phase).[9]

  • At each time point, inject an aliquot of the sample.

  • Monitor the peak area of the parent FAME (m/z corresponding to the molecular ion and characteristic fragments).

  • Monitor for the appearance of new peaks that could correspond to degradation products.

• Data Analysis:

  • Plot the normalized peak area of the parent FAME against time for each solvent to compare the rate of degradation.

  • Analyze the mass spectra of any new peaks to tentatively identify degradation products.

Data Presentation

The following table summarizes the key properties of common solvents and their general suitability for handling 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester.

Solvent	Polarity Index	Protic/Aprotic	General Recommendations for PUFAMEs
n-Hexane	0.1	Aprotic	Highly Recommended for long-term storage and as a GC injection solvent. Low oxygen solubility.
Ethanol	4.3	Protic	Use with Caution. Suitable for short-term storage and for preparing solutions for biological assays. May participate in side reactions.
Methanol	5.1	Protic	Use with Caution. Similar to ethanol, but can be more reactive.
Acetonitrile	5.8	Aprotic	Acceptable for short-term use and as an HPLC mobile phase. Higher oxygen solubility than hexane.
Dimethyl Sulfoxide (DMSO)	7.2	Aprotic	Not Recommended for storage due to its reactivity and potential to promote oxidation.

Visualizations

Degradation Pathway of a Polyunsaturated Fatty Acid

Caption: Troubleshooting workflow for FAME stability issues.

References

• Agilent Technologies. (2011). GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. Retrieved from [Link]

• Agilent Technologies. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. Retrieved from [Link]

• Agilent Technologies. (n.d.). Troubleshooting Chromatographic Contamination Ghost peaks/carryover. Retrieved from [Link]

• Cosgrove, J. P., Church, D. F., & Pryor, W. A. (1987). The kinetics of the autoxidation of polyunsaturated fatty acids. Lipids, 22(5), 299–304. Retrieved from [Link]

• Holčapek, M., Jandera, P., Fischer, J., & Prokeš, B. (1999). Analytical and preparative scale separation of fatty acids by high-performance liquid chromatography and mass spectrometry.

• Ichihara, K., & Fukubayashi, Y. (2010). Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of lipid research, 51(3), 635–640. Retrieved from [Link]

• Ji, Y., et al. (2022). Solvent Effect on Product Distribution in the Aerobic Autoxidation of 2-Ethylhexanal: Critical Role of Polarity. Frontiers in Chemistry, 10, 868931. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester. PubChem Compound Database. Retrieved from [Link]

• Parrish, C. C., et al. (2019). State of art and best practices for fatty acid analysis in aquatic sciences. ICES Journal of Marine Science, 76(5), 1227-1244. Retrieved from [Link]

• Restek. (2020). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]

• Restek. (n.d.). GC Troubleshooting—Carryover and Ghost Peaks. Retrieved from [Link]

• Silveira, E. A., et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society, 23(3), 535-542. Retrieved from [Link]

• Various Authors. (2012). What is the best solvent to dilute FAME (fatty acid methyl ester) samples for GC/MS analysis?. ResearchGate. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | Solvent Effect on Product Distribution in the Aerobic Autoxidation of 2-Ethylhexanal: Critical Role of Polarity [frontiersin.org]
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• 4. agilent.com [agilent.com]
• 5. academic.oup.com [academic.oup.com]
• 6. agilent.com [agilent.com]
• 7. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]

Reference Data & Comparative Studies

Comparative analysis of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester and its free acid form

Executive Summary: The Effector vs. The Vehicle[1]

In lipid research and drug development, the distinction between a free fatty acid (FFA) and its methyl ester (FAME) is often the difference between biological activity and bioavailability .

7(Z),10(Z),13(Z)-Hexadecatrienoic acid (commonly known as Roughanic Acid ) is a rare omega-3 polyunsaturated fatty acid (PUFA) predominantly found in plant galactolipids (Arabidopsis, Salicornia) and is a critical precursor to the jasmonate signaling pathway.

• The Free Acid (FFA): The biologically active ligand. It binds to G-protein coupled receptors (FFAR1/GPR40, FFAR4/GPR120) and serves as the direct substrate for lipoxygenases. However, it suffers from poor solubility and cellular toxicity at high concentrations.

• The Methyl Ester (FAME): The analytical standard and "Trojan Horse" delivery system. It exhibits superior lipophilicity, allowing passive diffusion across cell membranes, where intracellular esterases hydrolyze it back to the active free acid.

This guide analyzes the physicochemical, analytical, and biological divergences of these two forms to optimize experimental design.

Physicochemical Specifications

The methyl ester modification fundamentally alters the molecule's polarity and stability.

Feature	Free Acid (Roughanic Acid)	Methyl Ester (Roughanic Acid ME)
CAS Number	7561-64-0	56554-30-4
Formula	C₁₆H₂₆O₂	C₁₇H₂₈O₂
Molecular Weight	250.38 g/mol	264.41 g/mol
LogP (Est.)	~5.5 (Lipophilic)	~6.1 (Highly Lipophilic)
Water Solubility	Negligible (requires BSA/Ethanol)	Insoluble (requires organic solvent)
Oxidation Stability	Low (3 bis-allylic protons)	Moderate (Carboxyl protection helps)
Primary State	Viscous Oil / Low-melt Solid	Liquid Oil
Ionization (ESI)	Strong [M-H]⁻ (Negative Mode)	Weak; requires adducts [M+Na]⁺

Mechanistic Insight: Cellular Uptake & Activation[1]

For drug development professionals, the choice of form dictates the delivery protocol.

The "Trojan Horse" Mechanism

The methyl ester is biologically inactive until hydrolyzed. Its utility lies in its ability to bypass the tightly regulated fatty acid transport proteins (CD36, FATPs) that control free acid uptake.

Critical Consideration: If your cell line lacks sufficient esterase activity, the methyl ester will remain inert. Conversely, the free acid requires conjugation with Fatty Acid Free BSA (FAF-BSA) to prevent micelle formation and membrane lysis.

Figure 1: Comparative cellular uptake pathways.[1] The Methyl Ester utilizes passive diffusion followed by intracellular hydrolysis, while the Free Acid relies on active transport or BSA-mediated delivery.[1]

Analytical Performance: GC vs. LC

The choice of analytical platform is binary based on the chemical form.

Gas Chromatography (GC-FID/MS)[1]

• Preferred Form: Methyl Ester .[2][3][4][5][6][7][8]

• Reasoning: Free fatty acids hydrogen bond strongly with stationary phases, leading to peak tailing and "ghost" peaks. Methylation masks the polar carboxyl group, increasing volatility and peak symmetry.

• Standard Protocol: If analyzing biological samples for Roughanic Acid, you must derivatize the total lipid extract into FAMEs using BF₃-Methanol or H₂SO₄-Methanol.[1]

Liquid Chromatography (LC-MS/MS)[1]

• Preferred Form: Free Acid .

• Reasoning: In Electrospray Ionization (ESI), the free carboxylic acid easily deprotonates to form the [M-H]⁻ ion (m/z ~249.2).

• Limitation: The Methyl Ester is "invisible" in standard ESI negative mode and requires Ammonium Acetate to form [M+NH₄]⁺ or [M+Na]⁺ adducts in positive mode, which are often unstable.

Experimental Protocols

Protocol A: Chemical Interconversion

Use this to convert the commercial Methyl Ester standard into the Free Acid for receptor binding assays.[1]

Reagents:

• Roughanic Acid Methyl Ester (10 mg)

• NaOH (1M in water)

• Methanol (HPLC Grade)

• HCl (1M)

Workflow:

• Dissolution: Dissolve 10 mg Methyl Ester in 2 mL Methanol.

• Hydrolysis: Add 0.5 mL 1M NaOH. Flush with Nitrogen gas (to prevent oxidation of the 3 double bonds). Cap tightly.

• Incubation: Heat at 60°C for 30 minutes. Solution should become clear.

• Acidification: Cool to room temperature. Add 0.6 mL 1M HCl (check pH < 2).

• Extraction: Add 2 mL Hexane. Vortex vigorously for 1 minute. Centrifuge at 2000 x g for 2 min.

• Recovery: Collect the top Hexane layer (containing Free Acid). Evaporate under Nitrogen stream.

• Validation: Run TLC (Silica gel; Hexane:Ether:Acetic Acid 80:20:1). The Free Acid will have a lower Rf (~0.4) than the Ester (~0.8).[2]

Protocol B: Cellular Delivery (Mammalian Cells)

Option 1: Methyl Ester (Prodrug Approach)

• Prepare a 100 mM stock in pure DMSO.

• Dilute directly into warm culture media to final concentration (e.g., 10-50 µM).

• Note: Final DMSO concentration must be < 0.1%.

• Incubation: Minimum 4 hours required for uptake and hydrolysis.

Option 2: Free Acid (Direct Receptor Activation)

• Prepare a 10 mM stock in Ethanol.

• Prepare a 10% Fatty Acid Free BSA solution in PBS (warm to 37°C).

• Add the ethanolic lipid dropwise to the BSA solution while vortexing to create a BSA-Lipid conjugate (molar ratio ~2:1 to 4:1 Lipid:BSA).

• Incubate at 37°C for 15 mins to ensure binding.

• Add this conjugate to cell media. This mimics physiological transport (albumin-bound FA).[1]

Biological Applications & References

Key Applications

• Plant Defense Signaling: Roughanic acid is the specific precursor to dinor-oxo-phytodienoic acid (dn-OPDA) and Jasmonates in Arabidopsis (fad mutants).[1]

• Anti-Inflammatory (Mammalian): Like other n-3 PUFAs, 16:3 n-3 competes with Arachidonic Acid (20:4 n-6) for COX/LOX enzymes, potentially reducing pro-inflammatory prostaglandin synthesis.[1]

References

• Identification & Occurrence

  • Source: Caprioli, G., et al. (2014).[9] "Ascorbic acid content, fatty acid composition and nutritional value of the neglected vegetable Alexanders."[9] Journal of Food Composition and Analysis.

  • Link:[Link]

• Biosynthetic Pathway (Plant)

  • Source: Snoeren, T.A.L., et al. (2009).[9] "Multidisciplinary approach to unravelling the relative contribution of different oxylipins in indirect defense of Arabidopsis thaliana."[9] Journal of Chemical Ecology.

  • Link:[Link]

• Analytical Methodology (GC-MS)

  • Source: Lennen, R.M., et al. (2013).[10] "Quantification of Bacterial Fatty Acids by Extraction and Methylation." Current Protocols in Chemical Biology.

  • Link:[Link]

• Cellular Uptake Mechanisms

  • Source: Hamilton, J.A. (2004). "Fatty acid transport: difficult or easy?" Journal of Lipid Research.

  • Link:[Link]

Disclaimer: This guide is for research purposes only. 7(Z),10(Z),13(Z)-Hexadecatrienoic acid and its esters are not approved for human therapeutic use.

Sources

• 1. 7,10,13-Hexadecatrienoic acid, methyl ester [webbook.nist.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Comparison of Fatty Acid Methyl Ester Analysis with the Use of API 20E and NFT Strips for Identification of Aquatic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thaiscience.info [thaiscience.info]
• 6. jeol.com [jeol.com]
• 7. 7,10,13-Hexadecatrienoic acid methyl ester | C17H28O2 | CID 556196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester vs. Ethyl Ester in Inducing Apoptosis in HT-29 Colorectal Cancer Cells

This guide provides an in-depth comparison of the pro-apoptotic efficacy of the methyl and ethyl esters of 7(Z),10(Z),13(Z)-hexadecatrienoic acid, an omega-3 polyunsaturated fatty acid (PUFA), in the context of human colorectal adenocarcinoma cells (HT-29). We will explore the physicochemical rationale for potential differences, present detailed experimental workflows for efficacy assessment, and discuss the mechanistic implications for drug development professionals.

Introduction: The Rationale for Ester Modification of PUFAs in Cancer Research

7(Z),10(Z),13(Z)-hexadecatrienoic acid, also known as roughanic acid, is an omega-3 polyunsaturated fatty acid (PUFA) found in various plant and marine sources.[1][2][3][4] Omega-3 PUFAs are of significant interest in oncology, as numerous studies suggest they can suppress cancer cell proliferation and induce programmed cell death, or apoptosis.[5][6][7] The cytotoxic effects of PUFAs are often linked to their ability to induce lipid peroxidation and oxidative stress within cancer cells.[8][9][10]

The native form of the fatty acid has a free carboxyl group, which can limit its stability and cellular uptake. Esterification, typically to a methyl or ethyl ester, is a common strategy to enhance lipophilicity, potentially improving membrane permeability and bioavailability. However, this modification introduces a critical dependency: the ester must be hydrolyzed by intracellular enzymes (esterases) to release the biologically active free fatty acid.

This guide addresses a crucial question for researchers: Does the choice of ester—methyl versus ethyl—influence the anti-cancer efficacy of 7(Z),10(Z),13(Z)-hexadecatrienoic acid? We hypothesize that differences in molecular size and susceptibility to enzymatic cleavage between the methyl and ethyl esters could lead to distinct kinetic profiles of free fatty acid release, thereby altering their ultimate cytotoxic potency.

Physicochemical and Bioavailability Considerations

The primary difference between the methyl and ethyl ester forms lies in the alkyl group attached to the carboxylate. This seemingly minor structural change can influence several key parameters.

Property	Methyl Ester (C17H28O2)	Ethyl Ester (C18H30O2)	Causality and Implication
Molecular Weight	~264.4 g/mol	~278.4 g/mol	The smaller size of the methyl ester may facilitate slightly faster diffusion across the cell membrane.
Lipophilicity	High	Marginally Higher	The additional ethyl carbon increases lipophilicity, which could enhance partitioning into the lipid bilayer, but may also lead to greater non-specific binding.
Enzymatic Hydrolysis	Substrate for intracellular esterases	Substrate for intracellular esterases	The rate of hydrolysis by cellular carboxylesterases may differ. The smaller methoxide leaving group might be cleaved more rapidly than the ethoxide, leading to faster release of the active fatty acid.[11]
Bioavailability	Dependent on cellular uptake and hydrolysis rate.	Dependent on cellular uptake and hydrolysis rate.	Studies comparing fatty acid esters suggest that digestion and absorption can be more efficient for some forms over others, highlighting that the ester form is a critical determinant of bioavailability.[12][13]

The central hypothesis is that the rate-limiting step for efficacy is not just cellular uptake, but the intracellular hydrolysis of the ester. A faster release of the free fatty acid could more rapidly initiate the downstream signaling events leading to apoptosis.

Experimental Design for Efficacy Comparison

To objectively compare the two ester forms, a multi-stage experimental workflow is essential. This workflow is designed to move from broad cytotoxicity screening to a more detailed mechanistic investigation of apoptosis.

Caption: Experimental workflow for comparing ester efficacy.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, with clear steps and quality control measures.

• Rationale: Consistent and healthy cell cultures are the foundation for reproducible results. The HT-29 cell line is a well-established model for colorectal cancer research.[14]

• Protocol:

  • Culture HT-29 cells (ATCC HTB-38) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[15]

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.[15]

  • Passage cells when they reach 70-80% confluency using Accutase or a similar cell detachment solution to maintain cell health.[15]

  • For experiments, seed cells into appropriate plates (e.g., 96-well for MTT, 6-well for flow cytometry) and allow them to adhere and grow for 24 hours.

• Rationale: The MTT assay is a standard colorimetric method to measure cell metabolic activity, which serves as a proxy for cell viability. This allows for the determination of the half-maximal inhibitory concentration (IC50), a key measure of a compound's potency.[16]

• Protocol:

  • Seed HT-29 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.[16]

  • Prepare stock solutions of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl ester and ethyl ester in ethanol. Further dilute in culture medium to final concentrations (e.g., 0, 10, 25, 50, 100, 200 µM). Ensure the final ethanol concentration is <0.1% to avoid solvent toxicity.[17]

  • Remove old medium from cells and add 100 µL of the prepared compound dilutions. Include a vehicle control (medium with 0.1% ethanol).

  • Incubate for 48 hours at 37°C.

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value for each compound.

• Rationale: This flow cytometry-based assay provides definitive quantification of apoptosis.[18] Annexin V binds to phosphatidylserine (PS), which translocates to the outer cell membrane during early apoptosis, while Propidium Iodide (PI) only enters cells with compromised membranes (late apoptotic/necrotic cells).[19][20]

• Protocol:

  • Seed HT-29 cells in 6-well plates at a density of 5 x 10^5 cells/well and incubate for 24 hours.

  • Treat cells with the respective IC50 concentrations of the methyl and ethyl esters (as determined by the MTT assay) for 24 hours.

  • Harvest cells (including any floating cells in the supernatant) and wash with cold PBS.

  • Resuspend cells in 100 µL of 1X Annexin-Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.[21]

  • Incubate for 15 minutes at room temperature in the dark.[19][21]

  • Add 400 µL of 1X Annexin-Binding Buffer and analyze immediately using a flow cytometer.

  • Quantify the percentage of cells in each quadrant: Live (Annexin V-/PI-), Early Apoptotic (Annexin V+/PI-), Late Apoptotic/Necrotic (Annexin V+/PI+), and Necrotic (Annexin V-/PI+).

Data Presentation and Interpretation

Experimental data should be compiled and presented clearly to facilitate a direct comparison.

Table 1: Cytotoxicity of Fatty Acid Esters on HT-29 Cells

Compound	IC50 (µM) after 48h
7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester	45.8 ± 3.2
7(Z),10(Z),13(Z)-Hexadecatrienoic acid ethyl ester	68.2 ± 4.5
Hypothetical Data

Table 2: Apoptosis Induction in HT-29 Cells (24h Treatment at IC50)

Treatment	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells	Total % Apoptotic Cells
Vehicle Control	2.1 ± 0.5	1.5 ± 0.3	3.6 ± 0.8
Methyl Ester	28.5 ± 2.1	10.3 ± 1.5	38.8 ± 3.6
Ethyl Ester	19.7 ± 1.8	8.9 ± 1.1	28.6 ± 2.9
Hypothetical Data

Based on this hypothetical data, the methyl ester exhibits a lower IC50 value, indicating higher potency. It also induces a greater percentage of apoptotic cells at its IC50 concentration compared to the ethyl ester. This suggests that the methyl ester is more efficient at initiating the cell death program in HT-29 cells.

Mechanistic Discussion: The Role of Lipid Peroxidation

The pro-apoptotic effect of PUFAs is widely believed to be mediated by the induction of oxidative stress.[22] Once the ester is hydrolyzed, the free 7(Z),10(Z),13(Z)-hexadecatrienoic acid is incorporated into cellular membranes. Its multiple double bonds make it highly susceptible to attack by reactive oxygen species (ROS), initiating a chain reaction known as lipid peroxidation.[8][9]

This process leads to:

• Membrane Damage: Loss of membrane integrity, particularly in mitochondria.

• Generation of Cytotoxic Byproducts: Aldehydes like 4-hydroxynonenal (4-HNE) are formed, which can form adducts with proteins and DNA.[22]

• Activation of Apoptotic Pathways: Mitochondrial membrane permeabilization leads to the release of cytochrome c, which activates the caspase cascade, executing the apoptotic program.[23]

Caption: Proposed mechanism of PUFA ester-induced apoptosis.

The superior efficacy of the methyl ester (as suggested by the hypothetical data) can be attributed to a more favorable kinetic profile. A faster rate of hydrolysis by intracellular esterases would lead to a more rapid accumulation of the free fatty acid, accelerating the onset of lethal lipid peroxidation and overwhelming the cell's antioxidant defenses.

Conclusion and Recommendations

This guide outlines a comprehensive framework for comparing the anti-cancer efficacy of 7(Z),10(Z),13(Z)-hexadecatrienoic acid methyl and ethyl esters. Based on fundamental principles of drug delivery and metabolism, the smaller methyl ester is likely to be a more potent pro-apoptotic agent due to potentially more efficient intracellular hydrolysis.

For researchers and drug development professionals, we recommend:

• Prioritizing the Methyl Ester: In initial screenings for PUFA-based anti-cancer compounds, the methyl ester may represent a more effective prodrug form than the ethyl ester.

• Validating the Mechanism: Further experiments should be conducted to confirm the proposed mechanism, including measuring intracellular free fatty acid concentrations over time and quantifying markers of lipid peroxidation (e.g., malondialdehyde assays).

• Considering the Target Tissue: The expression levels and substrate specificity of carboxylesterases can vary between different cancer types. The choice of ester may need to be optimized for specific cancer models.

By systematically evaluating these seemingly minor structural modifications, we can better optimize the design of fatty acid-based therapeutics to maximize their anti-cancer potential.

References

• Caprioli, G., Fiorini, D., Maggi, F., et al. (2014). Ascorbic acid content, fatty acid composition and nutritional value of the neglected vegetable Alexanders (Smyrnium olusatrum L., Apiaceae). Journal of Food Composition and Analysis. Available from: [Link]

• MedchemExpress. (n.d.). 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester. Available from: [Link]

• PubChem. (n.d.). 7,10,13-Hexadecatrienoic acid. Available from: [Link]

• MDPI. (2022). The Involvement of Polyunsaturated Fatty Acids in Apoptosis Mechanisms and Their Implications in Cancer. International Journal of Molecular Sciences. Available from: [Link]

• Su, H., et al. (2019). Reactive Oxygen Species-Induced Lipid Peroxidation in Apoptosis, Autophagy, and Ferroptosis. Oxidative Medicine and Cellular Longevity. Available from: [Link]

• Papazisis, K. T., et al. (2024). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Cells. Available from: [Link]

• ENCODE Project. (2014). SOP: Propagation of HT-29 Colorectal Adenocarcinoma Cells. Available from: [Link]

• Gholami, M., et al. (2022). Role of Polyunsaturated Fatty Acids in Cancer and Their Use in Cancer Treatment. Journal of the American Nutrition Association. Available from: [Link]

• Frontiers Media S.A. (2023). ROS induced lipid peroxidation and their role in ferroptosis. Frontiers in Cell and Developmental Biology. Available from: [Link]

• ResearchGate. (2014). Comparison of Fatty Acid Methyl and Ethyl Esters as Biodiesel Base Stock: a Review on Processing and Production Requirements. Available from: [Link]

• MDPI. (2023). Enhanced Antiplatelet Activity of Nitrated Fatty Acid Extracts from Phaseolus vulgaris L. Antioxidants. Available from: [Link]

• EFSA. (2024). Identifying in vitro toxicity testing approaches for (novel) proteins in the context of food and feed risk assessment. EFSA Journal. Available from: [Link]

• Laposata, M., et al. (2002). Differences in the fatty acid composition of fatty acid ethyl esters in organs and their secretions. Clinical Chemistry. Available from: [Link]

• Zhang, C., et al. (2017). n-3 Polyunsaturated Fatty Acids and their Role in Cancer Chemoprevention. Reviews in Physiology, Biochemistry and Pharmacology. Available from: [Link]

• Yamada, N., et al. (2020). Cell Death via Lipid Peroxidation and Protein Aggregation Diseases. Molecules. Available from: [Link]

• Ubigene. (n.d.). HT-29 Cell Line User Guide. Available from: [Link]

• YouTube. (2024). Oxidative Stress, Lipid Peroxidation & Apoptosis Mechanisms & Therapeutic Strategies. Available from: [Link]

• American Association for Cancer Research. (2021). Excess Polyunsaturated Fatty Acids Induce Death in Acidic Cancer Cells. Cancer Discovery. Available from: [Link]

• Dojindo Molecular Technologies. (2018). Annexin V, FITC Apoptosis Detection Kit Technical Manual. Available from: [Link]

• Oxford Academic. (2020). Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. Journal of the Endocrine Society. Available from: [Link]

• Lapointe, J. F., et al. (2019). A Single-dose, Comparative Bioavailability Study of a Formulation containing OM3 as Phospholipid and Free Fatty Acid to an Ethyl Ester Formulation in the Fasting and Fed States. Clinical Therapeutics. Available from: [Link]

• Rogers, C. J., et al. (2013). Current Evidence Linking Polyunsaturated Fatty Acids with Cancer Risk and Progression. Frontiers in Genetics. Available from: [Link]

• National Toxicology Program. (2006). In Vitro Cytotoxicity Test Methods BRD. Available from: [Link]

• ProMed Eye Health. (2015). What Does Science Say? Bioavailability of Triglyceride vs. Ethyl Ester Forms of Fish Oil. Available from: [Link]

• Protocol Exchange. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Available from: [Link]

• ResearchGate. (2022). ROS-induced lipid peroxidation modulates cell death outcome: mechanisms behind apoptosis, autophagy, and ferroptosis. Available from: [Link]

• NCBI Bookshelf. (2015). HT29 Cell Line. In: The Impact of Food Bioactives on Health. Available from: [Link]

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Comparative Analysis Guide: Isomeric Purity of Synthetic vs. Natural 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester

[1]

Executive Summary

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (C16:3 n-3), also known as Roughanic acid methyl ester, is a rare but critical omega-3 precursor found in specific boraginaceous plants (e.g., Buglossoides arvensis) and is increasingly synthesized for pharmaceutical standards.[1]

The analytical challenge lies in the molecule's skipped diene structure.[1] While natural enzymatic pathways yield high stereospecificity (all-cis or Z), chemical synthesis often suffers from "stereochemical leakage," resulting in trace trans (E) isomers (e.g., 7E,10Z,13Z).[1] Standard C18 columns often fail to resolve these isomers. This guide provides a multi-modal analytical framework to validate isomeric purity.

The Comparative Landscape: Synthetic vs. Natural[2]

Before engaging in analysis, researchers must understand the distinct impurity profiles inherent to the source material.[1]

Feature	Natural Source (Buglossoides arvensis / Ahiflower®)	Synthetic Standard (Chemical Synthesis)
Isomeric Purity	High (>99% all-Z). Enzymes (desaturases) are highly specific, rarely producing trans bonds unless thermally stressed.[1]	Variable (95-99%). Wittig or alkyne-coupling reactions can leave trace E-isomers or conjugated diene impurities.[1]
Matrix Complexity	High. Contains C18:3 (ALA), C18:4 (SDA), and non-saponifiable lipids.[1] Requires rigorous cleanup.[1]	Low. Primary impurities are unreacted intermediates or stereoisomers.[1]
Primary Risk	Co-elution with C16:2 or C16:4 isomers.[1]	Presence of 7(E) or 10(E) isomers that co-elute on non-polar columns.[1]
Cost	Low (bulk oil), High (purified fraction).[1]	High (per mg).[1]

Core Analytical Methodology

To certify isomeric purity, a single method is insufficient.[1] We employ a "Triangulation Strategy" using GC-FID for quantitation, Ag-Ion Chromatography for geometric resolution, and NMR for absolute structural confirmation.[1]

Method A: High-Polarity GC-FID/MS (The Workhorse)

Standard non-polar columns (e.g., DB-1, DB-5) separate by boiling point and will not resolve cis/trans isomers of C16:3. You must use a high-polarity cyanopropyl-phase column.[1]

• Recommended Column: 100m SP-2560 or CP-Sil 88.[1]

• Mechanism: The cyano groups interact strongly with the ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  -electrons of the double bonds. Trans isomers, having a straighter chain and different ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> -cloud accessibility, elute after their cis counterparts on these phases.

Method B: Silver Ion Chromatography (Ag-HPLC) (The Validator)

This is the gold standard for confirming the absence of trans isomers.[1]

• Mechanism: Silver ions (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  ) form charge-transfer complexes with double bonds. The stability of the complex depends on geometry: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> .

• Result: An all-cis C16:3 will be strongly retained. Any "leakage" of trans isomers will elute significantly earlier, providing baseline resolution that GC sometimes misses.[1]

Method C: 1H-NMR Spectroscopy (The Referee)

Used when reference standards are unavailable.[1]

• Differentiation:

  • Cis (Z) olefinic protons couple with ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    .

  • Trans (E) olefinic protons couple with ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    .

  • Allylic carbons in cis isomers are shielded (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    ) vs trans ( ).

Experimental Protocols

Protocol 1: Isomer-Safe FAME Preparation

Critical Warning: Acid-catalyzed esterification (BF3/MeOH) at high temperatures can induce isomerization.[1] For purity analysis, use Base-Catalyzed Transesterification.[1]

Reagents:

• Sodium Methoxide (0.5M in Methanol)[1]

• Heptane (HPLC Grade)[1]

• Internal Standard: Methyl Heptadecanoate (C17:0)[1]

Workflow:

• Solubilize: Dissolve 10 mg of oil/synthetic sample in 1 mL Heptane.

• Transesterify: Add 50 µL of 0.5M Sodium Methoxide. Vortex for 1 minute.

• Reaction: Allow to stand at room temperature for 10 minutes. (Do not heat).[1]

• Neutralize/Wash: Add 100 µL water. Centrifuge at 2000g for 2 mins.

• Collect: Transfer the upper heptane layer (containing FAMEs) to a GC vial.

Protocol 2: GC-FID Analysis Conditions

Instrument: Agilent 7890B or equivalent.[1] Column: SP-2560 (100 m ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

0.25 mm 0.20 µm).

Parameter	Setting	Rationale
Carrier Gas	Hydrogen (40 cm/sec)	Optimal linear velocity for resolution.[1]
Injector	Split 50:1 @ 250°C	Prevent column overload.[1]
Oven Program	140°C (5 min) ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> 4°C/min 240°C (15 min)	Slow ramp critical for C16 isomer separation.
Detector	FID @ 260°C	Standard for hydrocarbons.

Data Analysis:

• Natural C16:3 (all-Z): Elutes at approx.[1] equivalent chain length (ECL) of 16.6.[1]

• Synthetic Impurities: Look for small shoulders after the main peak (on SP-2560, trans usually elutes later).[1]

Visualizations

Diagram 1: The Analytical Decision Matrix

This flowchart guides the researcher through the selection of the correct analytical technique based on the sample origin and purity requirements.[1]

Caption: Decision matrix for selecting analytical methods based on sample origin and initial GC screening results.

Diagram 2: Isomerization Risk Pathway

Understanding where "Synthetic" purity fails compared to "Natural" pathways.[1]

Caption: Comparison of stereoselectivity in biosynthetic vs. chemical pathways, highlighting the origin of 'E' impurities.

References

• Christie, W.W. (2023).[1] Gas Chromatography and Lipids. AOCS Lipid Library.[1] [Link]

• AOCS Official Method Ce 1h-05 . (2005). Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC. American Oil Chemists' Society.[1] [Link]

• Cumberford, G. & Hebard, A. (2015).[1] Ahiflower oil: A novel non-GM plant source of omega-3 stearidonic acid.[1][2] Lipid Technology, 27(9), 207-210.[1] [Link][1]

• Miyake, Y., et al. (1998).[1] Determination of cis- and trans-18:1 Fatty Acid Isomers... by High-Resolution Carbon Nuclear Magnetic Resonance. JAOCS, 75(7).[1] [Link][1]

• Dobson, G. (2002).[1] Silver ion chromatography of lipids and fatty acids. Journal of Chromatography B, 777(1-2), 93-117.[1] [Link]

Sources

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• 2. ulprospector.com [ulprospector.com]

Safety & Regulatory Compliance

Navigating the Disposal of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester: A Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of scientific endeavor extends to the responsible management of laboratory reagents. This guide provides a detailed protocol for the proper disposal of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester, a polyunsaturated fatty acid methyl ester. While this compound and similar fatty acid methyl esters (FAMEs) are often not classified as hazardous under OSHA's Hazard Communication Standard (29 CFR 1910.1200), a cautious and compliant approach to disposal is paramount to ensure personnel safety and environmental protection.[1] This document synthesizes regulatory guidelines with practical laboratory experience to offer a clear, step-by-step methodology.

Hazard Assessment and Initial Considerations

7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester is a polyunsaturated fatty acid.[2] While specific toxicological data for this exact ester is not extensively documented, data from similar long-chain fatty acid methyl ester mixtures suggest that it may cause skin, eye, and respiratory system irritation.[3] The toxicological properties have not been thoroughly investigated, warranting careful handling.[3] It is crucial to prevent its release into sewers or surface and ground water.[4]

Key Principle: The foundation of proper chemical disposal is a thorough hazard assessment. While FAMEs are generally considered to have low acute toxicity, their environmental impact and potential for irritation necessitate that they are not treated as common waste.

Hazard Consideration	Assessment & Rationale
Acute Toxicity	Low, but may cause irritation to skin, eyes, and mucous membranes upon contact.[3]
Flammability	Not definitively classified, but should be treated as a combustible liquid. Keep away from heat, sparks, and open flames.[1]
Environmental Hazard	Do not allow entry into drains, surface water, or groundwater.[4] Oily substances can be harmful to aquatic life.
Reactivity	Stable under normal conditions. Avoid strong oxidizing agents.

Personal Protective Equipment (PPE) and Spill Management

Before handling or disposing of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester, it is essential to be equipped with the appropriate PPE. In the event of a spill, a clear and efficient response is necessary to mitigate any potential hazards.

Recommended Personal Protective Equipment

PPE Category	Specification & Justification
Eye Protection	Wear safety glasses with side shields or chemical splash goggles. This prevents accidental splashes from contacting the eyes.
Hand Protection	Nitrile or other chemically resistant gloves should be worn. This minimizes the risk of skin irritation.
Body Protection	A standard laboratory coat is required to protect against incidental skin contact.
Respiratory Protection	Not typically required under normal handling conditions with adequate ventilation. If aerosols are generated, consult your institution's safety officer.

Spill Cleanup Protocol

• Ensure Proper Ventilation: Work in a well-ventilated area to minimize inhalation of any potential vapors.

• Contain the Spill: Prevent the spill from spreading or entering drains. Use absorbent pads or booms if necessary.

• Absorb the Material: Cover the spill with a non-combustible, inert absorbent material such as sand, diatomaceous earth, or universal binders.

• Collect the Waste: Carefully sweep or scoop the absorbed material into a suitable, sealable container for disposal.

• Decontaminate the Area: Clean the spill area with soap and water.

• Dispose of Cleanup Materials: All contaminated cleanup materials, including gloves and absorbent pads, must be disposed of as chemical waste along with the ester itself.

Step-by-Step Disposal Procedure

The disposal of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester must be conducted in accordance with all applicable local, state, and federal regulations. It is illegal to discard flammable or combustible liquids in the regular trash or pour them down the drain.[5]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of this chemical.

Caption: Disposal decision workflow for 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester.

Detailed Protocol

• Waste Characterization:

  • Confirm that the waste is solely 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester or is mixed only with other non-hazardous oils.

  • Crucial Point: If the ester has been mixed with any amount of a listed hazardous waste (e.g., certain solvents), the entire volume must be treated as hazardous waste. This is known as the "mixture rule".[6]

• Container Selection:

  • Select a waste container that is compatible with the chemical. The original container is often the best choice.[7] Otherwise, use a clean, leak-proof container made of glass or chemically resistant plastic (e.g., polyethylene).

  • Ensure the container has a secure, tight-fitting lid to prevent leaks or spills.[8]

• Labeling:

  • Properly label the waste container. The label should include:

    • The full chemical name: "Waste 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester"

    • The words "Hazardous Waste" or "Non-Hazardous Waste" as determined by your institution's EHS department. When in doubt, manage it as hazardous.

    • An accumulation start date (the date the first drop of waste was added to the container).

    • The name and contact information of the generating researcher or lab.

• Accumulation and Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, which should be at or near the point of generation.

  • The storage area must have secondary containment, such as a tray or tub, to capture any potential leaks.[7]

  • Keep the waste container closed at all times except when adding waste.

  • Store incompatible waste streams separately.

• Final Disposal:

  • Do not pour this chemical down the drain or discard it in the regular trash.[4]

  • Arrange for the collection of the waste through your institution's Environmental Health & Safety (EHS) department or a certified hazardous waste disposal contractor.[4]

  • Follow your institution's specific procedures for requesting a waste pickup.

Regulatory Framework: A Brief Overview

The disposal of laboratory chemicals in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][10] Laboratories in academic institutions may fall under the alternative requirements of 40 CFR Part 262, Subpart K, which provides more operational flexibility while ensuring safety and compliance.[11] It is the responsibility of the waste generator—the laboratory professional—to ensure that waste is correctly characterized, managed, and disposed of in accordance with these regulations.

By adhering to this guide, researchers and scientists can ensure the safe and compliant disposal of 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester, upholding their commitment to both scientific excellence and environmental stewardship.

References

• 7,10,13-Hexadecatrienoic acid, methyl ester - NIST WebBook. [Link]

• 7,10,13-Hexadecatrienoic acid, methyl ester - NIST WebBook. [Link]

• 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid methyl ester - Labchem Catalog. [Link]

• Fatty Acid Methyl Ester (FAME / Biodiesel) - Mercuria. [Link]

• Safety Data Sheet - REG Marketing & Logistics Group, LLC. [Link]

• Safety Data Sheet: Fatty acid methyl ester mixture - Carl ROTH. [Link]

• Storing and Disposing of Flammable Liquids - Triumvirate Environmental. [Link]

• 7,10,13-Hexadecatrienoic acid methyl ester | C17H28O2 | CID 556196 - PubChem. [Link]

• Rowan University Non-Hazardous Waste Disposal Guide for Laboratories . [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories | US EPA. [Link]

• A Primer On Laboratory Waste Disposal - Hazardous Waste Experts. [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations | US EPA. [Link]

• MSDS for FATTY ACID METHYL ESTERS (FAME) - WRATISLAVIA – BIODIESEL SA. [Link]

• VIII. Disposal Procedures for Non Hazardous Waste | SFA. [Link]

• FAQ Mixed Fatty Acid :: AGQM. [Link]

• Unwanted Laboratory Materials & Other Environmental Waste Disposal - Risk Management and Safety. [Link]

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. [Link]

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